Fig 1: Synthesis workflow of 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide.
Pharmacological & Mechanistic Relevance
Diaryl sulfonamides are "privileged structures" in drug development [2]. The specific halogenation pattern of 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide makes it an ideal candidate for several therapeutic avenues:
Metalloenzyme Inhibition (Carbonic Anhydrases): The primary pharmacological mechanism of aryl sulfonamides is the inhibition of zinc-dependent metalloenzymes. The deprotonated sulfonamide nitrogen coordinates directly with the Zn²⁺ ion in the enzyme's catalytic core. The bulky bromine atoms on both rings occupy adjacent hydrophobic pockets, displacing ordered water molecules and driving binding affinity through favorable entropy [3].
Antimicrobial & Antiparasitic Activity: Recent structure-activity relationship (SAR) studies have demonstrated that halogen-enriched diaryl sulfonamides exhibit potent activity against bacterial DNA gyrase and Leishmania infantum amastigotes [3]. The electron-withdrawing nature of the fluorine and bromine atoms lowers the pKa of the sulfonamide NH, ensuring a higher fraction of the active anionic species at physiological pH.
Fig 2: Pharmacological binding mechanism of halogenated diaryl sulfonamides.
Analytical Characterization Protocol
To ensure scientific integrity, the synthesized compound must be subjected to a self-validating analytical matrix. The following data points are required to confirm the structural identity and purity of 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide:
High-Resolution Mass Spectrometry (HRMS / LC-MS):
Rationale: Confirms the exact molecular mass and the isotopic signature of the halogens.
Expected Result: The presence of two bromine atoms will yield a distinct isotopic triplet in the mass spectrum (M, M+2, M+4) in a 1:2:1 ratio around the m/z of 408/410/412[M-H]⁻ in negative electrospray ionization (ESI⁻) mode.
¹H Nuclear Magnetic Resonance (¹H NMR, 400 MHz, DMSO-d₆):
Rationale: Maps the proton environment and confirms the formation of the sulfonamide linkage.
Expected Result: A broad, exchangeable singlet integrating to 1H at approximately 10.5–11.0 ppm, corresponding to the sulfonamide NH. The aromatic region (7.0–8.0 ppm) will display seven distinct protons with splitting patterns characteristic of 1,2,4-trisubstituted (Ring A) and 1,3-disubstituted (Ring B) benzenes.
¹⁹F Nuclear Magnetic Resonance (¹⁹F NMR, 376 MHz, DMSO-d₆):
Rationale: Unambiguously confirms the presence of the ortho-fluorine atom.
Expected Result: A single, distinct resonance peak (typically a doublet of doublets due to coupling with adjacent aromatic protons) in the negative ppm range relative to CFCl₃.
References
ResearchGate. "Design, Synthesis and Molecular Docking Study of New Diaryl Sulphide Phenylenediamine Sulphonamide Hybrids as Antibacterial Agents". ResearchGate, 2026. URL:[Link]
Exploratory
A Technical Guide to 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide (CAS: 1772777-01-1)
Introduction 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide is a halogenated aromatic sulfonamide. Its structure, featuring two bromine atoms and a fluorine atom distributed across two phenyl rings linked by a sulf...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide is a halogenated aromatic sulfonamide. Its structure, featuring two bromine atoms and a fluorine atom distributed across two phenyl rings linked by a sulfonamide bridge, makes it a compound of significant interest for researchers in medicinal chemistry and materials science. The sulfonamide moiety is a well-established pharmacophore present in a wide array of FDA-approved drugs, valued for its ability to engage in hydrogen bonding and its metabolic stability.[1][2] The strategic placement of halogen atoms can profoundly influence a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity to biological targets.[3]
This guide provides an in-depth analysis of the physical and chemical properties, a robust synthesis protocol, and the potential applications of this compound, with a focus on its utility as a versatile building block for drug discovery and chemical probe development.
Physicochemical and Structural Properties
The core attributes of 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide are summarized below. These properties are fundamental for its handling, characterization, and application in experimental settings.
The hydrophobic character of the di-brominated aromatic rings dominates.
Dimethyl Sulfoxide (DMSO)
Readily soluble
A polar aprotic solvent capable of dissolving a wide range of organic compounds.[7]
Ethanol / Methanol
Soluble
Polar protic solvents that can interact with the sulfonamide group.[7]
Dichloromethane (DCM)
Soluble
A common, moderately polar solvent suitable for many organic molecules.
Acetone
Soluble
A polar aprotic solvent effective for dissolving sulfonamides.[7]
Synthesis and Experimental Protocol
The most direct and established method for synthesizing N-aryl sulfonamides is the condensation reaction between a sulfonyl chloride and an amine.[7] This approach is favored for its reliability and high yields. The logical pathway for the target compound involves the reaction of 4-bromo-2-fluorobenzenesulfonyl chloride with 3-bromoaniline.
Reaction Scheme
The synthesis proceeds via the nucleophilic attack of the amine nitrogen of 3-bromoaniline onto the electrophilic sulfur atom of 4-bromo-2-fluorobenzenesulfonyl chloride, leading to the formation of the sulfonamide bond and the elimination of hydrochloric acid (HCl).
Detailed Experimental Protocol
Causality Statement: This protocol employs pyridine as both a solvent and a base. Its function as a base is critical to neutralize the HCl generated during the reaction. By scavenging the acid, the base prevents the protonation of the starting aniline (which would render it non-nucleophilic) and drives the reaction equilibrium toward the desired product. Dichloromethane is used as a co-solvent to ensure full dissolution of the reactants. The workup procedure is designed to remove excess reagents and the pyridinium hydrochloride salt.
Materials:
4-Bromo-2-fluorobenzenesulfonyl chloride
3-Bromoaniline
Anhydrous Pyridine
Anhydrous Dichloromethane (DCM)
1 M Hydrochloric Acid (HCl)
Saturated Sodium Bicarbonate (NaHCO₃) solution
Brine (Saturated NaCl solution)
Anhydrous Magnesium Sulfate (MgSO₄)
Round-bottom flask, magnetic stirrer, dropping funnel, ice bath
Procedure:
Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 3-bromoaniline (1.0 eq) in a mixture of anhydrous DCM and anhydrous pyridine (3:1 v/v). Cool the solution to 0 °C using an ice bath.
Reagent Addition: Dissolve 4-bromo-2-fluorobenzenesulfonyl chloride (1.05 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirred aniline solution over 30 minutes, maintaining the temperature at 0 °C.
Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Workup and Extraction:
Once the reaction is complete, dilute the mixture with DCM.
Transfer the solution to a separatory funnel and wash sequentially with 1 M HCl (2x) to remove pyridine, water (1x), saturated NaHCO₃ solution (1x) to neutralize any remaining acid, and finally with brine (1x).
Dry the separated organic layer over anhydrous MgSO₄.
Purification:
Filter off the drying agent and concentrate the organic phase under reduced pressure to yield the crude product.
Purify the crude solid by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane, to obtain the final product.
Synthesis Workflow Diagram
Caption: Synthetic utility of the C-Br bonds for diversification.
Relevance in Drug Discovery
The structural motifs within 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide are prevalent in biologically active compounds.
Sulfonamide Core: This functional group is a cornerstone of medicinal chemistry, known for its roles in antibacterial (sulfa drugs), anticancer, anti-inflammatory, and antiviral agents.
[2][3]* Fluorinated Aromatics: The inclusion of fluorine can enhance metabolic stability, increase binding affinity by participating in specific interactions, and modulate the pKa of nearby functional groups. Fluorinated benzenesulfonamides, in particular, have been investigated as potent inhibitors of carbonic anhydrase isozymes IX and XII, which are implicated in cancer.
[8]* Amyloid Aggregation Inhibition: Recent studies have shown that certain fluorinated benzenesulfonamides can inhibit the aggregation of amyloid-beta peptides, a key pathological process in Alzheimer's disease. [9][10]This highlights a promising therapeutic avenue for compounds derived from this scaffold.
This compound, therefore, represents a highly valuable starting point for developing novel therapeutics by leveraging its core structure and the potential for synthetic diversification.
Safety and Handling
As with any laboratory chemical, proper safety precautions must be observed. The compound is classified as hazardous.
[5]
GHS Hazard Information
Category
Information
Signal Word
Warning
Pictogram
GHS07 (Exclamation Mark)
Hazard Statements
H302: Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.
Precautionary Statements
P261: Avoid breathing dust. P280: Wear protective gloves/eye protection. P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. P302+P352: IF ON SKIN: Wash with plenty of soap and water. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Recommended Handling Procedures
Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood.
[11][12]* Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles with side-shields, and a lab coat.
[11][12][13]* Handling: Avoid formation of dust and aerosols. [11][12]Avoid contact with skin, eyes, and clothing.
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.
[12]
Benchchem. (n.d.). 4-Bromo-N-phenylbenzenesulfonamide physical and chemical properties.
ChemicalBook. (2026, January 17). Chemical Safety Data Sheet MSDS / SDS - 4-BROMO-2-CHLOROBENZENESULFONAMIDE.
NextSDS. (n.d.). N-(4-bromo-2-fluorophenyl)benzenesulfonamide — Chemical Substance Information.
ACS Publications. (2024, December 11). N-Acyl-N-alkyl/aryl Sulfonamide Chemistry Assisted by Proximity for Modification and Covalent Inhibition of Endogenous Proteins in Living Systems. Accounts of Chemical Research.
SpectraBase. (n.d.). 4-Bromo-benzenesulfonamide.
Fisher Scientific. (2009, November 5). SAFETY DATA SHEET.
Fisher Scientific. (n.d.). SAFETY DATA SHEET.
PubChem. (n.d.). 4-Bromobenzenesulfonamide.
PubMed. (2024, October 17). Structure-Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid-β Aggregation.
Wiley Online Library. (2021, August 17). Methods for the synthesis of N-aryl sulfonamides from nitroarenes: an overview.
ResearchGate. (n.d.). Selected drugs with N-aryl sulfonamide structure motif.
PMC. (n.d.). Di-meta-Substituted Fluorinated Benzenesulfonamides as Potent and Selective Anticancer Inhibitors of Carbonic Anhydrase IX and XII.
Der Pharma Chemica. (n.d.). Bromine and fluorine substituted N-(4-aryl)-benzenesulfonamides: synthesis, crystal structure and Hirshfeld surface analysis.
ACS Publications. (2023, November 21). Lysine-Reactive N-Acyl-N-aryl Sulfonamide Warheads: Improved Reaction Properties and Application in the Covalent Inhibition of an Ibrutinib-Resistant BTK Mutant.
PMC. (n.d.). Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields.
PrepChem.com. (n.d.). Synthesis of 4-bromo-2-fluoro-biphenyl.
PMC. (n.d.). Structure-activity relationships of 1,4-bis(arylsulfonamido)-benzene or naphthalene-N,N'-diacetic acids with varying C2-substituents as inhibitors of Keap1-Nrf2 protein-protein interaction.
ResearchGate. (2025, October 17). Structure‐Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid‐β Aggregation | Request PDF.
The Ascendant Role of Brominated Sulfonamides in Modern Drug Discovery: A Technical Guide to Their Biological Activities
Introduction: The Strategic Synergy of Bromine and the Sulfonamide Scaffold The sulfonamide functional group (-SO₂NHR) is a cornerstone of medicinal chemistry, forming the backbone of a vast array of therapeutic agents w...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Strategic Synergy of Bromine and the Sulfonamide Scaffold
The sulfonamide functional group (-SO₂NHR) is a cornerstone of medicinal chemistry, forming the backbone of a vast array of therapeutic agents with a broad spectrum of biological activities, including antibacterial, anticancer, antiviral, and enzyme inhibitory properties.[1][2] The introduction of a bromine atom onto the sulfonamide scaffold is a strategic synthetic modification that can significantly enhance the pharmacological profile of the parent molecule. Bromine, with its unique physicochemical properties—such as its size, electronegativity, and lipophilicity—can profoundly influence a compound's absorption, distribution, metabolism, and excretion (ADME) properties, as well as its binding affinity for biological targets.[3] This guide provides an in-depth exploration of the multifaceted biological activities of brominated sulfonamides, offering a technical resource for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings of their therapeutic potential, provide detailed experimental protocols for their evaluation, and present a logical framework for understanding their structure-activity relationships.
Anticancer Activity: A Multi-pronged Assault on Malignancy
Brominated sulfonamides have emerged as a promising class of anticancer agents, exhibiting cytotoxicity against a range of cancer cell lines through diverse mechanisms of action.[4][5] Their anticancer effects are often attributed to their ability to inhibit key enzymes and disrupt critical signaling pathways involved in tumor growth, proliferation, and survival.[6][7]
Mechanism of Action: Targeting Key Oncogenic Pathways
A primary mechanism by which brominated sulfonamides exert their anticancer effects is through the inhibition of carbonic anhydrases (CAs) , particularly the tumor-associated isoforms CA IX and CA XII.[1][8][9] These enzymes are overexpressed in many hypoxic tumors and play a crucial role in maintaining the acidic tumor microenvironment, which promotes tumor growth, invasion, and metastasis.[1][9] By inhibiting these CAs, brominated sulfonamides can disrupt pH regulation in cancer cells, leading to increased intracellular acidification and the induction of apoptosis.[8] The sulfonamide moiety directly coordinates with the zinc ion in the active site of the enzyme, leading to potent inhibition.[8][10]
Another significant target of some brominated sulfonamides is the Bromodomain and Extra-Terminal (BET) family of proteins , particularly BRD4 .[2][11][12] BRD4 is an epigenetic reader that plays a critical role in the transcription of key oncogenes, such as c-myc.[2][11] By binding to the bromodomains of BRD4, these compounds displace it from acetylated histones, thereby downregulating the expression of c-myc and other pro-proliferative genes, ultimately leading to cell cycle arrest and apoptosis in cancer cells.[11][13]
Furthermore, some brominated sulfonamides have been shown to modulate the Wnt/β-catenin signaling pathway , which is frequently deregulated in various cancers.[14][15] Aberrant activation of this pathway leads to the accumulation of β-catenin in the nucleus, where it acts as a transcriptional co-activator for genes involved in cell proliferation and survival.[15] Certain N-aryl benzenesulfonamide scaffolds have been shown to interfere with this signaling cascade.[15]
Signaling Pathway: Carbonic Anhydrase IX Inhibition
Caption: Brominated sulfonamides inhibit BRD4, leading to the downregulation of the c-myc oncogene.
Experimental Protocol: MTT Assay for Cytotoxicity Screening
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability, proliferation, and cytotoxicity.
[16][17]
Materials:
Test brominated sulfonamide compounds
Cancer cell lines (e.g., MDA-MB-231, HCT-116)
Complete cell culture medium (e.g., DMEM with 10% FBS)
MTT solution (5 mg/mL in PBS)
Dimethyl sulfoxide (DMSO)
Sterile 96-well microtiter plates
Microplate reader
Procedure:
Cell Seeding: Seed cancer cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.
[16]2. Compound Treatment: Prepare serial dilutions of the brominated sulfonamide compounds in the culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compounds. Include untreated cells as a negative control and a known cytotoxic drug (e.g., doxorubicin) as a positive control.
[18]3. Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ atmosphere.
[14]4. MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.
[16]5. Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.
[18]6. Absorbance Measurement: Measure the absorbance at a wavelength of 490-570 nm using a microplate reader.
[16][17]7. Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the percentage of cell viability against the compound concentration to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).
[18]
Data Presentation:
Compound
Cell Line
IC₅₀ (µM)
Brominated Sulfonamide X
MDA-MB-231
15.2
Brominated Sulfonamide Y
HCT-116
8.7
Doxorubicin (Control)
MDA-MB-231
0.5
Antibacterial Activity: A Renewed Weapon Against Microbial Resistance
Sulfonamides were among the first synthetic antimicrobial agents and continue to be relevant in the face of growing antibiotic resistance. [10][11]The introduction of bromine can enhance the antibacterial potency of these compounds.
Mechanism of Action: Inhibition of Folate Synthesis
The primary mechanism of antibacterial action for sulfonamides is the competitive inhibition of the bacterial enzyme dihydropteroate synthase (DHPS) . [3]This enzyme is essential for the synthesis of dihydrofolic acid, a precursor to tetrahydrofolic acid (THF). THF is a vital cofactor for the synthesis of nucleic acids and amino acids. [3]By blocking this pathway, sulfonamides prevent bacterial growth and replication. This mechanism provides selective toxicity towards bacteria as mammalian cells acquire folic acid from their diet.
[3]
Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination
The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.
[18][19]
Materials:
Inoculum Preparation: From a fresh (18-24 hours) culture plate, select 3-5 colonies of the test organism and suspend them in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.
[3]2. Compound Dilution: Prepare a stock solution of the brominated sulfonamide in a suitable solvent (e.g., DMSO). Perform two-fold serial dilutions of the compound in CAMHB in a 96-well plate.
[18]3. Inoculation: Inoculate each well with the prepared bacterial suspension. Include a growth control well (broth and inoculum, no compound) and a sterility control well (broth only).
[19]4. Incubation: Incubate the plate at 35-37°C for 16-20 hours.
[19]5. MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity). This can be determined by visual inspection or by measuring the optical density with a microplate reader.
[3]
Data Presentation:
Compound
S. aureus MIC (µg/mL)
E. coli MIC (µg/mL)
Brominated Sulfonamide Z
16
32
Ciprofloxacin (Control)
0.5
0.015
Antiviral Activity: A Broadening Therapeutic Horizon
A growing body of evidence suggests that sulfonamide derivatives, including brominated analogs, possess significant antiviral activity against a range of viruses. [1][4][20][21][22]Their mechanisms of action are diverse and can target various stages of the viral life cycle.
Mechanism of Action: Targeting Viral Enzymes and Entry
Some sulfonamides act as inhibitors of key viral enzymes, such as HIV protease and reverse transcriptase . [4][20]These enzymes are critical for the replication of retroviruses like HIV. Other mechanisms include targeting the ejection of zinc ions from viral zinc finger proteins, which are essential for viral replication, and acting as chemokine antagonists to block viral entry into host cells. [20]For other viruses, such as picornaviruses, sulfonamides have been shown to inhibit viral replication, although the precise molecular targets are still under investigation.
[21]
Experimental Protocol: Plaque Reduction Assay
The plaque reduction assay is a standard method to determine the antiviral activity of a compound by measuring the reduction in the formation of viral plaques in a cell culture.
Cell Seeding: Seed host cells in 6-well plates and grow to confluency.
Virus Infection: Remove the growth medium and infect the cell monolayers with a known dilution of the virus for 1-2 hours.
Compound Treatment: After the adsorption period, remove the virus inoculum and add an overlay medium containing various concentrations of the brominated sulfonamide.
Incubation: Incubate the plates at 37°C in a CO₂ incubator until plaques are visible (typically 2-5 days).
Plaque Staining and Counting: Remove the overlay, fix the cells, and stain with crystal violet. Count the number of plaques in each well.
Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the untreated virus control. Determine the EC₅₀ value (the concentration that reduces the number of plaques by 50%).
Enzyme Inhibition: A Versatile Strategy for Therapeutic Intervention
The sulfonamide moiety is a well-established pharmacophore for designing enzyme inhibitors. [23]Bromination can further enhance the inhibitory potency and selectivity of these compounds.
Key Enzyme Targets
As previously discussed, carbonic anhydrases and BRD4 are major targets for brominated sulfonamides. [8][11]In addition to these, other enzymes that can be targeted by sulfonamide derivatives include:
Tyrosine Kinases: These enzymes are crucial components of signaling pathways that regulate cell growth, proliferation, and differentiation, and their dysregulation is a hallmark of many cancers.
[6][24]* Matrix Metalloproteinases (MMPs): MMPs are involved in the degradation of the extracellular matrix and play a key role in cancer invasion and metastasis.
[6][7]* Aromatase: This enzyme is involved in estrogen biosynthesis, and its inhibition is a key strategy in the treatment of hormone-dependent breast cancer.
[6]
A common method to assess CA inhibition is a stopped-flow CO₂ hydration assay.
Materials:
Purified carbonic anhydrase isoenzyme (e.g., hCA II, hCA IX)
Test brominated sulfonamide compounds
CO₂-saturated water
Buffer solution (e.g., Tris-HCl) with a pH indicator
Stopped-flow spectrophotometer
Procedure:
Enzyme and Inhibitor Pre-incubation: Pre-incubate the enzyme with various concentrations of the brominated sulfonamide.
Reaction Initiation: Rapidly mix the enzyme-inhibitor solution with the CO₂-saturated water in the stopped-flow instrument.
Monitoring the Reaction: Monitor the change in absorbance of the pH indicator over time as the hydration of CO₂ to bicarbonate and a proton causes a pH drop.
Data Analysis: Calculate the initial rates of the enzymatic reaction at different inhibitor concentrations. Determine the IC₅₀ or Kᵢ value for each compound.
Antioxidant Activity: Combating Oxidative Stress
Some brominated sulfonamides have been reported to possess antioxidant properties, which can be beneficial in conditions associated with oxidative stress.
Mechanism of Action: Radical Scavenging
The antioxidant activity of these compounds is often attributed to their ability to donate a hydrogen atom or an electron to scavenge free radicals, such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.
[25][26][27][28]
The DPPH assay is a simple and widely used method to evaluate the antioxidant capacity of a compound.
[25][26][27][28][29]
Materials:
Test brominated sulfonamide compounds
DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol
Methanol
96-well microtiter plate
Microplate reader
Procedure:
Sample Preparation: Prepare different concentrations of the brominated sulfonamide compounds in methanol.
Reaction Mixture: In a 96-well plate, add a fixed volume of the DPPH solution to each well, followed by the addition of the sample solutions. A control containing only DPPH and methanol is also prepared.
Incubation: Incubate the plate in the dark at room temperature for 30 minutes.
[29]4. Absorbance Measurement: Measure the absorbance of the solutions at 517 nm.
[26][27]5. Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the formula:
% Scavenging = [ (Absorbance of Control - Absorbance of Sample) / Absorbance of Control ] x 100.
Determine the IC₅₀ value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals.
Conclusion and Future Perspectives
Brominated sulfonamides represent a versatile and promising class of compounds with a wide range of biological activities. Their synthetic accessibility and the tunable nature of the sulfonamide scaffold, enhanced by the strategic incorporation of bromine, offer vast opportunities for the development of novel therapeutics. The multi-targeting capabilities of these compounds, particularly in the context of cancer, suggest their potential for combination therapies and for overcoming drug resistance. Future research should focus on elucidating the detailed molecular mechanisms of action, optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds, and exploring their efficacy in preclinical and clinical settings. The continued investigation of brominated sulfonamides is poised to yield a new generation of drugs to combat a spectrum of human diseases.
References
Matulis, D., & Baranauskiene, L. (2021). Structure and mechanism of secondary sulfonamide binding to carbonic anhydrases. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1561-1572.
Angeli, A., et al. (2020). Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. Journal of Medicinal Chemistry, 63(13), 6945-6962.
Al-Rashida, M., et al. (2014). Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs.
Supuran, C. T. (2004). Antiviral sulfonamide derivatives. Mini Reviews in Medicinal Chemistry, 4(2), 153-163.
Angeli, A., et al. (2023). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules, 28(7), 3196.
Nocentini, A., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. International Journal of Molecular Sciences, 22(22), 12499.
Zhang, G., et al. (2021). Design, synthesis, and biological activity evaluation of a series of novel sulfonamide derivatives as BRD4 inhibitors against acute myeloid leukemia. Bioorganic Chemistry, 111, 104849.
Sebastiani, J., et al. (2021).
Al-Otaibi, F. M., et al. (2023). In silico research on new sulfonamide derivatives as BRD4 inhibitors targeting acute myeloid leukemia using various computational techniques including 3D-QSAR, HQSAR, molecular docking, ADME/Tox, and molecular dynamics. Journal of Biomolecular Structure and Dynamics, 41(19), 9789-9810.
ResearchGate. (n.d.). Design, synthesis, and biological activity evaluation of a series of novel sulfonamide derivatives as BRD4 inhibitors against acute myeloid leukemia. Retrieved from [Link]
Ogata, M., et al. (1986). Synthesis and antiviral activity of sulfonamidobenzophenone oximes and sulfonamidobenzamides. Journal of Medicinal Chemistry, 29(3), 417-423.
National Center for Biotechnology Information. (n.d.). Bromodomain Inhibitors and Therapeutic Applications. Retrieved from [Link]
Zarezin, V. V., et al. (2022). Sulfonamides with Heterocyclic Periphery as Antiviral Agents. Molecules, 27(24), 8963.
Supuran, C. T. (2006). Therapeutic potential of sulfamides as enzyme inhibitors. Medicinal Research Reviews, 26(6), 769-798.
Chen, R., et al. (2022). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Molecules, 27(20), 6848.
Li, J., et al. (2019). Synthesis, Antiviral Activity, and Mechanisms of Purine Nucleoside Derivatives Containing a Sulfonamide Moiety. Journal of Agricultural and Food Chemistry, 67(27), 7637-7647.
Supuran, C. T. (2004). Antiviral sulfonamide derivatives. Mini Reviews in Medicinal Chemistry, 4(2), 153-163.
El-Sayad, K. A., et al. (2024). A brief review on sulfonamide derivatives as inhibitors of various proteins overexpressed in cancer. Bioorganic Chemistry, 149, 107409.
National Center for Biotechnology Information. (n.d.). CA IX Inhibition by a Sulfonamide Compound: A Therapeutic Approach Against Breast Cancer. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Drug Discovery Targeting Bromodomain-Containing Protein 4. Retrieved from [Link]
Google Patents. (n.d.). US5470973A - Synthesis of sulfonamide intermediates.
Rashid, U., et al. (2014). Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs. The Scientific World Journal, 2014, 603939.
protocols.io. (2023). MTT Assay protocol. Retrieved from [Link]
Casini, A., et al. (2003). Sulfonamides and sulfonylated derivatives as anticancer agents. Current Cancer Drug Targets, 3(1), 117-129.
Semantic Scholar. (n.d.). A brief review on sulfonamide derivatives as inhibitors of various proteins overexpressed in cancer. Retrieved from [Link]
Scribd. (n.d.). DPPH Assay Protocol for Antioxidant Activity. Retrieved from [Link]
Amerigo Scientific. (n.d.). DPPH Assay: Principle, Applications, and Complete Guide. Retrieved from [Link]
Springer Nature Experiments. (n.d.). MTT Assay Protocol. Retrieved from [Link]
Dojindo Molecular Technologies, Inc. (n.d.). DPPH Antioxidant Assay Kit D678 manual. Retrieved from [Link]
MDPI. (2023). DPPH Radical Scavenging Assay. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Genesis and development of DPPH method of antioxidant assay. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Antimicrobial activity of some sulfonamide derivatives on clinical isolates of Staphylococus aureus. Retrieved from [Link]
I.R.I.S. (2021). Novel sulfonamide inhibitors of beta-catenin signaling as anticancer agents. Retrieved from [Link]
structure-activity relationship of diaryl sulfonamides
Structure-Activity Relationship of Diaryl Sulfonamides: Targeting the Colchicine Binding Site for Microtubule Destabilization Executive Summary Diaryl sulfonamides represent a highly privileged pharmacophore in medicinal...
Author: BenchChem Technical Support Team. Date: March 2026
Structure-Activity Relationship of Diaryl Sulfonamides: Targeting the Colchicine Binding Site for Microtubule Destabilization
Executive Summary
Diaryl sulfonamides represent a highly privileged pharmacophore in medicinal chemistry, particularly in the development of antimitotic agents. By wedging into the
α/β
-tubulin heterodimer interface, these molecules prevent the structural transition required for microtubule assembly. As a Senior Application Scientist, I have structured this technical guide to deconstruct the structure-activity relationship (SAR) of this class, specifically contrasting reversible binders (e.g., ABT-751/E7010) with irreversible, covalent modifiers (e.g., Batabulin/T138067). We will explore the mechanistic causality behind their design and detail the self-validating experimental workflows required to evaluate their efficacy.
Mechanistic Grounding: The Colchicine Binding Pocket
Microtubules are dynamic polymers essential for chromosomal segregation during mitosis. They are formed by the head-to-tail polymerization of
α/β
-tubulin heterodimers. In their free, unpolymerized state, these heterodimers adopt a "curved" conformation. Upon GTP hydrolysis and incorporation into the microtubule lattice, they must transition to a "straight" conformation.
Diaryl sulfonamides act by binding to the colchicine site, a deep hydrophobic pocket located at the intra-dimer interface between the
α
and
β
subunits[1]. By occupying this pocket, the sulfonamide sterically blocks the
β
-tubulin T7 loop from adopting its active conformation, effectively locking the heterodimer in its curved state. This steric blockade prevents microtubule assembly, leading to G2/M cell cycle arrest and subsequent apoptosis[2].
Mechanistic pathway of diaryl sulfonamides inducing microtubule destabilization.
SAR Analysis: Reversible vs. Covalent Modalities
The general structure of a diaryl sulfonamide is
Ar1−SO2−NH−Ar2
. The SAR of this scaffold is dictated by the precise tuning of the two aryl rings and the geometric constraint imposed by the sulfonamide linker.
The Sulfonamide Linker: Conformational Dictator
The
−SO2NH−
linker is not merely a synthetic spacer. The tetrahedral geometry of the sulfur atom and the
sp3
-like character of the nitrogen force the
Ar1
and
Ar2
rings out of planarity. This induces a distinct "U-shape" or "L-shape" conformation that perfectly matches the topography of the colchicine pocket. Furthermore, the sulfonamide oxygens act as critical hydrogen-bond acceptors with the amide backbone of
β
-tubulin residues.
Ring A (
Ar1
): The Anchor vs. The Warhead
The nature of the
Ar1
ring determines whether the inhibitor is reversible or irreversible:
Reversible Binding (e.g., ABT-751 / E7010): Utilizing a 4-methoxybenzene ring at
Ar1
provides a strong hydrophobic anchor that interacts via Van der Waals forces deep within the
β
-tubulin pocket[1]. The binding is highly potent but entirely reversible.
Irreversible Binding (e.g., Batabulin / T138067): Replacing the
Ar1
ring with a highly electron-deficient pentafluorophenyl group transforms the molecule into a covalent modifier. The pentafluorophenyl ring acts as an electrophilic warhead. Once positioned in the colchicine site, it undergoes a nucleophilic aromatic substitution (
SNAr
) reaction specifically with the thiol group of Cys-239 on
β
-tubulin[3]. This covalent linkage makes T138067 highly effective against multidrug-resistant (MDR) tumors that typically efflux reversible binders[4].
Ring B (
Ar2
): The Colchicine Mimic
The
Ar2
ring typically mimics the trimethoxyphenyl (TMP) ring of natural colchicine. In T138067, a 3-fluoro-4-methoxyphenyl group is used to optimize hydrophobic packing while maintaining metabolic stability[5]. In E7010, the
Ar2
is a complex 2-[(4-hydroxyphenyl)amino]-3-pyridinyl group, which provides additional hydrogen bonding networks to increase aqueous solubility and oral bioavailability[1].
Structural logic dictating the binding modality of diaryl sulfonamide derivatives.
Quantitative SAR Data
To benchmark the efficacy of these structural modifications, we evaluate them across two primary metrics: cell-free tubulin polymerization inhibition (
IC50
) and whole-cell cytotoxicity against cancer lines.
*Cytotoxicity values vary by cell line; T138067 maintains low nanomolar potency even in P-glycoprotein overexpressing MDR lines due to its covalent mechanism[4].
To rigorously validate the SAR of newly synthesized diaryl sulfonamides, the following self-validating experimental systems must be employed.
Protocol 1: In Vitro Tubulin Polymerization Assay (Turbidimetric)
Rationale: This assay measures the macroscopic assembly of tubulin heterodimers into microtubules by monitoring light scattering (absorbance at 340 nm). The use of BRB80 buffer is critical; PIPES maintains the pH without chelating the
Mg2+
required for GTP binding, while glycerol acts as a thermodynamic stabilizer for the heterodimer.
Preparation: Dilute purified bovine brain tubulin to 3 mg/mL in ice-cold BRB80 buffer (80 mM PIPES, 1 mM
MgCl2
, 1 mM EGTA, pH 6.8) supplemented with 10% glycerol and 1 mM GTP[8].
Compound Pre-incubation: Aliquot 100
μ
L of the tubulin solution into a pre-chilled 96-well half-area plate. Add the diaryl sulfonamide (dissolved in DMSO) to achieve final concentrations ranging from 0.1 to 10
μ
M. Ensure final DMSO concentration does not exceed 1% v/v.
Validation Controls: Include Colchicine (3
μ
M) as a positive control for inhibition, Paclitaxel (3
μ
M) as a negative control (enhances polymerization), and a 1% DMSO vehicle control.
Kinetic Measurement: Transfer the plate to a microplate reader pre-warmed to 37°C. Immediately begin reading absorbance at 340 nm every 1 minute for 60 minutes.
Analysis: Calculate the
IC50
based on the reduction in the steady-state maximum absorbance (
Vmax
) compared to the vehicle control.
Protocol 2: LC-MS/MS Mapping of Covalent Modification (For T138067 Analogs)
Rationale: To prove that an electrophilic
Ar1
ring (like pentafluorophenyl) is acting on-target, one must map the exact residue modified. This protocol validates the
SNAr
mechanism by identifying the mass shift on Cys-239[3].
Incubation: Incubate 10
μ
M purified
β
-tubulin with 50
μ
M of the T138067 analog in BRB80 buffer for 2 hours at 37°C.
Denaturation & Alkylation: Denature the protein with 8M urea. Reduce disulfide bonds with 10 mM DTT (30 min, 56°C), and alkylate remaining free cysteines with 20 mM iodoacetamide (30 min, dark, RT).
Digestion: Dilute the urea to <1M with 50 mM ammonium bicarbonate. Add sequencing-grade Trypsin (1:50 enzyme:protein ratio) and incubate overnight at 37°C.
LC-MS/MS Analysis: Desalt peptides using C18 ZipTips and analyze via high-resolution LC-MS/MS.
Data Validation: Search the spectra for the
β
-tubulin peptide containing Cys-239. A successful covalent modifier will show a mass shift corresponding to the exact mass of the diaryl sulfonamide minus one fluorine atom (e.g., +373 Da for T138067) localized specifically to the Cys-239 residue. The absence of modification on
α
-tubulin validates the spatial restriction of the colchicine pocket[3].
References
Shan, B. et al. (1999). "Selective, covalent modification of beta-tubulin residue Cys-239 by T138067, an antitumor agent with in vivo efficacy against multidrug-resistant tumors." Proceedings of the National Academy of Sciences (PNAS). Available at:[Link]
Yoshimatsu, K. et al. (1997). "Mechanism of action of E7010, an orally active sulfonamide antitumor agent: inhibition of mitosis by binding to the colchicine site of tubulin." Cancer Research. Available at:[Link]
Medina, J. C. et al. (2001). "Hydrophilic, Pro-Drug Analogues of T138067 Are Efficacious in Controlling Tumor Growth In Vivo and Show a Decreased Ability To Cross the Blood Brain Barrier." Journal of Medicinal Chemistry. Available at:[Link]
BioCrick. "ABT-751 (E7010) | Inhibitor of microtubule polymerization, antimitotic." BioCrick. Available at:[Link]
Comprehensive 1H NMR Spectral Analysis and Protocol for 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide
Introduction & Mechanistic Context In the landscape of rational drug design, diaryl sulfonamides represent a privileged scaffold due to their metabolic stability and predictable hydrogen-bonding geometries. 4-Bromo-N-(3-...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Context
In the landscape of rational drug design, diaryl sulfonamides represent a privileged scaffold due to their metabolic stability and predictable hydrogen-bonding geometries. 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide (CAS: 1772777-01-1) is a highly functionalized derivative characterized by two distinct aromatic systems—a 4-bromo-2-fluorobenzenesulfonyl ring (Ring A) and a 3-bromophenylamino ring (Ring B)—linked by a sulfonamide bridge.
From an analytical perspective, validating the structural integrity of this molecule via 1H NMR spectroscopy requires a deep understanding of heteronuclear spin-spin coupling and the deshielding effects of strongly electron-withdrawing groups. The sulfonyl (-SO₂-) group heavily deshields the adjacent ortho protons and the N-H proton. Furthermore, the presence of the fluorine atom on Ring A introduces highly diagnostic ¹⁹F-¹H scalar couplings that complicate the multiplicity of adjacent protons, converting expected doublets into complex multiplets .
This application note provides a self-validating experimental protocol and a predictive peak assignment framework to accurately resolve and interpret the 1H NMR spectrum of this compound.
Experimental Protocol for ¹H NMR Acquisition
To ensure a self-validating system, the protocol incorporates a D₂O exchange step. This definitively isolates the exchangeable N-H proton from the overlapping aromatic signals, proving the integrity of the sulfonamide linkage .
Sample Preparation
Solvent Selection: Weigh 5–10 mg of the dry compound into a clean vial. Dissolve in 0.6 mL of DMSO-d₆ .
Causality: Sulfonamides often exhibit poor solubility in CDCl₃. DMSO-d₆ not only provides excellent solvation but also acts as a strong hydrogen-bond acceptor. This stabilizes the N-H proton, slowing down its exchange rate with trace moisture and allowing it to appear as a distinct, observable broad singlet rather than being lost to the baseline.
Transfer: Filter the solution through a glass wool plug into a standard 5 mm NMR tube to remove any paramagnetic particulate matter that could degrade magnetic field homogeneity.
Instrument Setup & Primary Acquisition
Parameters: Insert the sample into a 400 MHz or 500 MHz NMR spectrometer. Tune and shim the instrument.
Pulse Sequence: Utilize a standard 1D proton pulse sequence (e.g., zg30).
Acquisition: Set the spectral width to ~14 ppm to ensure the highly deshielded N-H proton is captured. Acquire 16 to 64 scans with a relaxation delay (D1) of 2.0 seconds to ensure complete relaxation of the aromatic protons .
D₂O Exchange (Self-Validation Step)
Remove the NMR tube from the spectrometer.
Add exactly one drop of Deuterium Oxide (D₂O) to the tube. Cap securely and invert/shake vigorously for 30 seconds.
Re-insert the sample and acquire a secondary ¹H NMR spectrum.
Causality: The labile N-H proton will rapidly exchange with deuterium (forming N-D), causing its corresponding signal (~10.85 ppm) to disappear from the spectrum. This definitively differentiates the N-H peak from any highly deshielded aromatic protons.
¹H NMR Spectral Analysis & Signal Assignment
The following table summarizes the representative chemical shifts (δ), multiplicities, and coupling constants (J) for the molecule in DMSO-d₆. The values are synthesized from empirical data of the isolated 4-bromo-2-fluorobenzenesulfonyl and 3-bromoaniline substructures .
Quantitative Data Summary
Proton
Shift (δ, ppm)
Multiplicity
Coupling Constant (J in Hz)
Integration
Assignment Rationale & Causality
N-H
~ 10.85
s (br)
-
1H
Highly deshielded by the -SO₂- group; disappears post-D₂O exchange.
H-3
7.88
dd
³JHF = 9.8, ⁴JHH = 1.9
1H
Ring A: Deshielded by F and Br. Large ortho-coupling to ¹⁹F.
H-6
7.75
t (pseudo)
³JHH = 8.1, ⁴JHF = 8.1
1H
Ring A: Ortho to -SO₂-. Appears as a triplet because ortho-H and meta-F couplings are coincidentally equal.
H-5
7.63
dd
³JHH = 8.4, ⁴JHH = 1.9
1H
Ring A: Ortho to Br. Coupled to H-6 (ortho) and H-3 (meta).
H-2'
7.35
t
⁴JHH = 2.0
1H
Ring B: Narrow triplet due to dual meta-couplings to H-4' and H-6'.
H-5'
7.25
t
³JHH = 8.0
1H
Ring B: Classic triplet due to two ortho-couplings (H-4' and H-6').
H-4'
7.20
ddd
³J=8.0, ⁴J=2.0, ⁵J=1.0
1H
Ring B: Para to NH. Complex multiplet due to ortho, meta, and para couplings.
H-6'
7.10
ddd
³J=8.0, ⁴J=2.0, ⁵J=1.0
1H
Ring B: Ortho to NH. Shielded relative to H-4' by the amine lone pair resonance.
Mechanistic Insights into Spin-Spin Coupling
The most analytically challenging aspect of this spectrum is Ring A .
Proton H-6 typically appears as a pseudo-triplet rather than a doublet of doublets. This occurs because the scalar coupling to the ortho proton H-5 (³JHH ≈ 8.1 Hz) and the long-range coupling to the meta fluorine atom (⁴JHF ≈ 8.1 Hz) are nearly identical in magnitude. This causes the inner peaks of the theoretical doublet of doublets to perfectly overlap. Conversely, H-3 exhibits a massive ortho-fluorine coupling (³JHF ≈ 9.8 Hz), making it a highly distinct and easily identifiable anchor point in the spectrum.
Data Visualization
The following diagrams map the experimental workflow and the complex spin-spin coupling network that dictates the spectral splitting patterns.
Experimental workflow for 1H NMR acquisition and D2O exchange validation.
Spin-spin (J) coupling network for Ring A and Ring B aromatic protons.
Troubleshooting & Best Practices
Broad or Missing N-H Signal: If the N-H signal at ~10.85 ppm is excessively broad or entirely missing prior to D₂O exchange, the DMSO-d₆ solvent likely contains trace water (which facilitates rapid proton exchange). Always use fresh, sealed ampoules of deuterated solvent for critical structural characterizations.
Line Broadening in Aromatic Region: High sample concentrations can increase solution viscosity, leading to poor shimming and line broadening. If the fine splitting of H-4' or H-6' (the small ~1.0 Hz para-couplings) cannot be resolved, dilute the sample by adding 0.2 mL of additional DMSO-d₆ and re-shim the instrument.
References
Title: Table des matières - MatheO
Source: uliege.be
URL: [Link]
Title: High Activity Mesoporous Pt@KIT-6 Nanocomposite for Selective Hydrogenation of Halogenated Nitroarenes in Continuous-flow
Source: semanticscholar.org
URL: [Link]
Application
mass spectrometry analysis of halogenated organic compounds
Advanced Mass Spectrometry Workflows for Halogenated Organic Compounds: From PFAS to Brominated Flame Retardants Introduction & Mechanistic Insights Halogenated organic compounds (HOCs), encompassing per- and polyfluoroa...
Author: BenchChem Technical Support Team. Date: March 2026
Advanced Mass Spectrometry Workflows for Halogenated Organic Compounds: From PFAS to Brominated Flame Retardants
Introduction & Mechanistic Insights
Halogenated organic compounds (HOCs), encompassing per- and polyfluoroalkyl substances (PFAS), polybrominated diphenyl ethers (PBDEs), and chlorinated pesticides, represent a critical class of analytes in environmental monitoring, toxicology, and drug metabolism studies[1][2]. The robust carbon-halogen bonds that confer extreme chemical stability to these molecules also dictate their unique behavior inside a mass spectrometer, requiring highly specialized analytical workflows[1][3].
Ionization Causality:
The high electronegativity of halogen atoms makes negative ion mode the definitive choice for HOC analysis. For aqueous, acidic compounds like PFAS, negative Electrospray Ionization (ESI-) efficiently deprotonates the terminal functional groups (e.g., carboxylates and sulfonates) to form stable anions[4]. Conversely, for neutral, highly lipophilic molecules like PBDEs, Gas Chromatography coupled with Electron Capture Negative Ionization (GC-ECNI-MS) is favored over traditional Electron Impact (EI)[3]. In ECNI, a reagent gas (such as methane) is bombarded with electrons to create a plasma of low-energy thermal electrons. The highly electronegative bromine atoms in PBDEs readily capture these thermal electrons, forming stable anions and boosting detection sensitivity by 10- to 100-fold compared to EI[3].
Isotope Patterns and Mass Defect Filtering (MDF):
Halogens possess distinct isotopic signatures that serve as diagnostic fingerprints. Bromine naturally occurs as a nearly 1:1 mixture of 79Br and 81Br, while chlorine presents a ~3:1 ratio of 35Cl to 37Cl[5][6]. In contrast, fluorine and iodine are monoisotopic but exhibit pronounced negative mass defects—meaning their exact isotopic masses are slightly lower than their nominal integer masses[6][7]. When utilizing High-Resolution Mass Spectrometry (HRMS), analysts apply Mass Defect Filtering (MDF) to mathematically subtract the hydrocarbon background, isolating the unique negative mass defect signals of halogenated species from complex biological matrices[8].
Quantitative Data: Halogen MS Characteristics
The following table summarizes the exact masses, mass defects, and natural isotopic abundances that drive the mass spectrometric identification of HOCs.
Element
Principal Isotope
Exact Mass (Da)
Mass Defect (Da)
Natural Abundance
Secondary Isotope
Exact Mass (Da)
Natural Abundance
Diagnostic Isotope Ratio
Fluorine
19F
18.9984
-0.0016
100%
N/A
N/A
N/A
Monoisotopic
Chlorine
35Cl
34.9688
-0.0312
~75%
37Cl
36.9659
~25%
~3:1
Bromine
79Br
78.9183
-0.0817
~50%
81Br
80.9163
~50%
~1:1
Iodine
127I
126.9045
-0.0955
100%
N/A
N/A
N/A
Monoisotopic
Visualizing the Analytical Logic
Diagnostic logic for identifying halogenated compounds via isotope patterns and mass defect filtering.
Protocol 1: LC-MS/MS Analysis of PFAS (Based on EPA Method 1633)
Causality & Self-Validation:
This protocol is engineered as a self-validating system through rigorous isotope dilution. Extracted Internal Standards (EIS) are spiked into the raw sample to correct for matrix suppression and extraction losses, while Non-Extracted Internal Standards (NIS) are added immediately prior to injection to independently monitor instrument performance and injection variability[1][4].
Step-by-Step Methodology:
Sample Preparation & Isotope Spiking: Transfer 500 mL of the aqueous sample into a polypropylene container. Causality: PFAS readily adhere to glass surfaces, making plasticware mandatory to prevent analyte loss[4]. Spike the sample with a known concentration of 13C-labeled EIS[1].
Solid Phase Extraction (SPE): Condition a Weak Anion Exchange (WAX) SPE cartridge. Causality: WAX sorbent is chosen because it captures both the hydrophobic fluorinated tail and the anionic headgroup of PFAS, allowing for aggressive washing steps that remove neutral matrix interferences[9].
Washing & Elution: Wash the cartridge with reagent water and a weak buffer. Elute the target PFAS using 1% methanolic ammonium hydroxide[9].
Carbon Cleanup: Add Graphitized Carbon Black (GCB) to the eluate. Causality: GCB specifically adsorbs interfering pigments and humic acids without retaining the target PFAS, ensuring a clean baseline[9].
Final Reconstitution & NIS Spiking: Acidify the cleaned extract with acetic acid, centrifuge, and spike with 13C-labeled NIS[1][9].
LC-MS/MS Acquisition: Inject the extract onto a UHPLC system coupled to a triple quadrupole mass spectrometer operating in ESI- Multiple Reaction Monitoring (MRM) mode. Crucial Step: Install a "delay column" between the LC pump and the autosampler. This temporally separates background PFAS leaching from the instrument's PTFE tubing from the actual sample analytes, preventing false positives.
Visualizing the Workflow
Analytical workflow for halogenated organic compounds using isotope dilution and mass spectrometry.
Protocol 2: GC-ECNI-MS Analysis of PBDEs
Causality & Self-Validation:
PBDEs are ubiquitous environmental contaminants requiring ultra-trace (pg/g) detection limits[2]. Because PBDEs are highly lipophilic, they suffer from severe matrix effects. The method relies on 13C12-labeled PBDE internal standards spiked prior to extraction to guarantee absolute quantification and correct for incomplete recovery[3].
Step-by-Step Methodology:
Extraction: Extract the solid matrix (e.g., soil or tissue) using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method or Pressurized Solvent Extraction (PSE) using a hexane/acetone mixture[10][11].
Matrix Cleanup: Pass the extract through a multi-layer silica gel column (acidic/basic/neutral silica) to aggressively oxidize and remove lipids and biogenic organic matter[11].
GC Separation: Inject 2 µL of the extract in pulsed splitless mode onto a short, thin-film capillary column (e.g., 15 m × 0.25 mm, 0.1 µm film)[11][12]. Causality: Highly brominated congeners like BDE-209 are thermally labile and prone to debromination in the GC oven. A short column minimizes their residence time at high temperatures, preserving molecular integrity[11].
MS Acquisition (ECNI Mode): Operate the mass spectrometer in ECNI mode using methane or argon as the reagent gas[3][12]. Monitor specific high-mass fragment ions [M - xH - yBr]- to ensure selectivity. Causality: Monitoring only the generic m/z 79 and 81 bromide ions can lead to false positives from co-eluting brominated interferences; high-mass fragments confirm the intact molecular structure[3][10].
References
Agilent Technologies. "A Comprehensive Workflow for the Analysis of PFAS in Wastewater per EPA Method 1633." Agilent.com. 1
U.S. Environmental Protection Agency (EPA). "Method 1633, Revision A: Analysis of Per- and Polyfluoroalkyl Substances (PFAS) in Aqueous, Solid, Biosolids." EPA.gov. 4
Chemistry Steps. "Isotopes in Mass Spectrometry." Chemistrysteps.com. 5
Macherey-Nagel. "Analysis of PFAS in aqueous samples by SPE and LC-MS/MS according to EPA Method 1633." MN-net.com. 9
Waters Corporation. "Interpreting Mass Spectrometry Output." Waters.com. 6
National Institute of Standards and Technology (NIST). "Determination of Polybrominated Diphenyl Ether Congeners by Gas Chromatography Inductively Coupled Plasma Mass Spectrometry." NIST.gov. 2
PubMed Central (NIH). "Mass Defect Filtering for Suspect Screening of Halogenated Environmental Chemicals..." NIH.gov. 8
PubMed Central (NIH). "A modified QuEChERS method coupled with GC–MS/MS for the rapid and simultaneous analysis of polybrominated diphenyl ethers..." NIH.gov. 11
Analytical Chemistry (ACS). "Quantitative Analysis of 39 Polybrominated Diphenyl Ethers by Isotope Dilution GC/Low-Resolution MS." ACS.org. 3
Comprehensive Application Note: In-Vitro Assay Protocols for 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide
Introduction & Mechanistic Rationale In contemporary drug discovery, secondary benzenesulfonamides (specifically N -phenylbenzenesulfonamides) serve as highly privileged scaffolds. While primary sulfonamides are classica...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Rationale
In contemporary drug discovery, secondary benzenesulfonamides (specifically
N
-phenylbenzenesulfonamides) serve as highly privileged scaffolds. While primary sulfonamides are classically associated with carbonic anhydrase inhibition,
N
-aryl substitutions shift the pharmacological profile toward kinase inhibition and the disruption of challenging protein-protein interactions (PPIs).
4-Bromo-
N
-(3-bromophenyl)-2-fluorobenzenesulfonamide (CAS: 1772777-01-1) is a strategically halogenated building block and screening hit. Recent literature demonstrates that structurally analogous benzenesulfonamides act as potent inhibitors of Calcium/Calmodulin-Dependent Protein Kinase II (CaMKII) for antiviral applications against Dengue and Zika viruses[1]. Furthermore, similar acylhydrazone and sulfonamide derivatives have been identified as critical disruptors of the LEDGF/p75-Integrase (IN) interaction, a key target in HIV antiretroviral therapy[2].
Structural Causality in Assay Design
As a Senior Application Scientist, it is critical to understand why this specific substitution pattern dictates our assay parameters:
Bromine Substitutions (C4 and C3'): Heavy halogens provide massive steric bulk and enhance lipophilicity (LogP). This allows the molecule to anchor deeply into hydrophobic allosteric pockets (e.g., the LEDGF/p75 integrase binding domain). However, this high lipophilicity necessitates strict DMSO normalization (typically 1% v/v final) in aqueous assays to prevent compound precipitation.
Fluorine Substitution (C2): The highly electronegative ortho-fluorine modulates the electronics of the aromatic ring, lowering the pKa of the adjacent sulfonamide NH. This increases its hydrogen-bond donor capacity, anchoring the molecule firmly to kinase hinge-region backbone amides[1].
The following protocols detail the orthogonal in-vitro evaluation of this compound in both a Kinase Inhibition Assay and a PPI Disruption Assay . Every step is designed as a self-validating system to ensure data integrity.
To evaluate the compound's efficacy as a kinase inhibitor, we utilize an ADP-Glo™ luminescence assay.
Causality of Assay Choice: Halogenated aromatic compounds frequently interfere with fluorescence-based assays via quenching or autofluorescence. The ADP-Glo assay measures the generation of ADP directly via a luminescent luciferase cascade, offering a high signal-to-background ratio and absolute resistance to fluorometric interference.
Fig 1. CaMKII Kinase Assay Workflow using ADP-Glo luminescence detection.
Assay Buffer: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl2, 0.1 mg/mL BSA, and 0.01% Triton X-100. Insight: The inclusion of Triton X-100 is critical. Highly lipophilic compounds like our brominated target can form colloidal aggregates that promiscuously inhibit enzymes. Detergent prevents this false-positive artifact.
Controls: Include a No-Enzyme Control (NEC) for background subtraction and a reference inhibitor (e.g., KN-93) to validate assay sensitivity.
2. Compound Dilution:
Prepare a 10 mM stock of 4-Bromo-
N
-(3-bromophenyl)-2-fluorobenzenesulfonamide in 100% anhydrous DMSO.
Perform a 3-fold serial dilution in DMSO, then dilute 1:100 in Assay Buffer to achieve a final 1% DMSO concentration in the well.
3. Kinase Reaction:
In a 384-well white microplate, add 5 µL of CaMKIIα enzyme (final concentration 1 nM) pre-incubated with Calmodulin (1 µM) and CaCl2 (1 mM).
Add 2.5 µL of the diluted compound. Incubate at room temperature (RT) for 15 minutes to allow binding.
Initiate the reaction by adding 2.5 µL of ATP/Autocamtide-2 substrate mix (final ATP concentration at the
Km
of 10 µM). Incubate for 60 minutes at RT.
4. Detection Cascade:
Add 10 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at RT. Causality: This step completely depletes unreacted ATP, ensuring the subsequent signal is solely derived from newly generated ADP.
Add 20 µL of Kinase Detection Reagent. Incubate for 30 minutes at RT to convert ADP back to ATP and generate the luciferase-driven light signal.
Read luminescence on a multi-mode plate reader (integration time: 0.5 - 1.0 sec).
To evaluate the compound's ability to disrupt the LEDGF/p75 and HIV-1 Integrase (IN) interaction, we employ an AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) platform[2].
Causality of Assay Choice: AlphaScreen is a bead-based, no-wash technology ideal for PPIs. Because the sulfonamide inhibitor must compete with a large protein interface, the assay requires extreme sensitivity. The proximity-dependent energy transfer of singlet oxygen (
1O2
) provides exceptional signal-to-noise ratios.
Fig 2. AlphaScreen mechanism for evaluating LEDGF/p75-IN PPI disruption.
Step-by-Step Methodology
1. Protein Preparation & Hook Effect Validation:
Prior to compound screening, perform a cross-titration of His-LEDGF/p75 and FLAG-IN. Insight: You must operate below the "Hook Effect" threshold—if protein concentrations exceed bead binding capacity, unbound proteins will act as competitive sinks, falsely quenching the signal. Optimal concentrations are typically 10-30 nM.
2. Compound Incubation:
In a 384-well OptiPlate, dispense 5 µL of His-LEDGF/p75 (30 nM final) and 5 µL of the sulfonamide compound (serially diluted, 1% DMSO final).
Incubate for 30 minutes at RT to allow the compound to bind the Integrase Binding Domain (IBD) of LEDGF/p75.
Add 5 µL of FLAG-IN (30 nM final) and incubate for an additional 60 minutes.
3. Bead Addition (Critical Light-Sensitive Step):
Causality: AlphaScreen donor beads contain phthalocyanine, which generates singlet oxygen and is highly photosensitive. All subsequent steps must be performed under subdued green light (<100 lux).
Add 5 µL of a bead mix containing Ni-NTA Donor beads and Anti-FLAG Acceptor beads (final concentration 20 µg/mL each).
Seal the plate with an opaque foil seal and incubate in the dark for 2 hours at RT to allow equilibrium binding.
4. Readout & Counter-Screening:
Read the plate on an Alpha-enabled microplate reader (Excitation: 680 nm; Emission: 520–620 nm).
Self-Validating System: Run a TruHits counter-screen. Because heavy halogens (like bromine) can occasionally act as singlet oxygen quenchers, verify that the compound does not inhibit a pre-formed biotin-streptavidin AlphaScreen complex.
Data Presentation & Quality Control Metrics
To ensure assay robustness and reproducibility, all quantitative data must be evaluated against standard High-Throughput Screening (HTS) metrics. Table 1 summarizes the expected performance parameters for evaluating halogenated benzenesulfonamides in these optimized systems.
Note: A Z'-factor > 0.5 indicates an excellent assay with a large separation band between the positive and negative controls, suitable for precise IC50 determination of 4-Bromo-
N
-(3-bromophenyl)-2-fluorobenzenesulfonamide derivatives.
Application Note: A Comprehensive Orthogonal Workflow for the Evaluation of Novel Chemical Inhibitors
Rationale for an Orthogonal Testing Matrix High attrition rates in preclinical drug development are frequently driven by compounds that exhibit potent biochemical activity but fail to engage their target in a cellular co...
Author: BenchChem Technical Support Team. Date: March 2026
Rationale for an Orthogonal Testing Matrix
High attrition rates in preclinical drug development are frequently driven by compounds that exhibit potent biochemical activity but fail to engage their target in a cellular context, or conversely, exhibit off-target toxicity. Relying solely on primary enzymatic screens leaves discovery programs vulnerable to Pan-Assay Interference Compounds (PAINS), colloidal aggregators, and redox-cycling artifacts.
As outlined in the authoritative [1], robust assay validation requires a self-validating system of orthogonal cross-checks. This application note details a three-phase workflow—transitioning from biophysical validation to live-cell target engagement and phenotypic profiling—designed to confidently triage artifacts and advance genuine chemical inhibitors.
Orthogonal workflow for chemical inhibitor validation from primary screen to phenotypic profiling.
Phase 1: Biophysical Validation via Surface Plasmon Resonance (SPR)
Causality & Logic: Biochemical assays measure functional inhibition but cannot confirm direct, 1:1 thermodynamic binding. SPR provides label-free, real-time kinetic data (association rate
kon
, dissociation rate
koff
) and equilibrium affinity (
Kd
). This step is critical for filtering out false positives (e.g., non-specific aggregators) identified in high-throughput screening, a principle well-documented in [2].
Protocol: SPR Binding Kinetics
Surface Preparation: Immobilize the purified recombinant target protein onto a CM5 sensor chip via standard amine coupling (EDC/NHS chemistry) to achieve a target density of 2000-3000 Response Units (RU). Block unreacted sites with 1 M ethanolamine.
Self-Validation Control: Concurrently activate and block a reference flow cell without protein. This allows for the subtraction of bulk refractive index changes and non-specific matrix binding.
Analyte Preparation: Prepare a 2-fold dilution series of the novel inhibitor (e.g., 0.1 µM to 10 µM) in running buffer (e.g., PBS-P+ supplemented with 1% DMSO).
Self-Validation Control: Include a known positive control inhibitor to verify surface activity, and run buffer blanks (0 µM) to assess baseline drift.
Execution: Inject analytes at a flow rate of 30 µL/min. Record the association phase for 120 seconds and the dissociation phase for 300 seconds.
Data Analysis: Double-reference the sensograms (subtracting both the reference cell and buffer blanks) and fit the curves to a 1:1 Langmuir binding model to derive kinetic parameters.
Phase 2: Cellular Target Engagement via CETSA
Causality & Logic: A compound may bind its target with high affinity in vitro but fail in vivo due to poor membrane permeability, rapid efflux, or competition with high intracellular concentrations of endogenous ligands (e.g., ATP). The Cellular Thermal Shift Assay (CETSA) bridges this gap by quantifying ligand-induced thermal stabilization of the target protein directly within intact cells, as pioneered in[3].
Protocol: Intracellular CETSA
Cell Treatment: Seed target cells at
1×106
cells/mL. Incubate with the inhibitor at its established biochemical
IC90
concentration (alongside a 0.1% DMSO vehicle control) for 1-2 hours at 37°C.
Self-Validation Control: Include a structurally similar but biochemically inactive analog as a negative control to ensure the thermal shift is specific to active target engagement.
Thermal Challenge: Aliquot the cell suspension into PCR tubes (50 µL/tube). Subject the aliquots to a temperature gradient (e.g., 40°C to 60°C) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at room temperature to allow irreversible precipitation of denatured proteins.
Lysis and Clearance: Lyse the cells using 3 cycles of rapid freeze-thaw (liquid nitrogen to 20°C). Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to pellet the denatured protein aggregates.
Quantification: Collect the supernatant containing the soluble, folded target protein. Quantify protein levels using quantitative Western Blot or AlphaScreen. Plot the melt curve to determine the shift in aggregation temperature (
ΔTagg
). A positive shift (
≥2
°C) confirms intracellular target engagement.
Phase 3: Functional Modulation and Therapeutic Window
Causality & Logic: Confirmed cellular binding must translate to downstream pathway modulation. Furthermore, any observed phenotypic effect (e.g., reduced cell proliferation) must be driven by target-specific inhibition rather than general cytotoxicity. We establish a Therapeutic Index (TI) by comparing the functional biomarker
IC50
against the general cytotoxicity
CC50
.
Mechanism of action for a targeted kinase inhibitor and downstream biomarker readout.
Protocol: Biomarker Readout & Viability
Biomarker Modulation (Western Blot): Treat cells with a 10-point dose-response of the inhibitor. Lyse cells and probe for the downstream effector (e.g., phosphorylated ERK for a MEK inhibitor) to determine the functional
IC50
.
Cytotoxicity (CellTiter-Glo): Seed cells in a 384-well opaque plate. Treat with the same dose-response of the inhibitor for 72 hours. Add CellTiter-Glo reagent to measure ATP levels (proportional to viable cells) and calculate the
CC50
.
Self-Validation Control: Calculate the Therapeutic Index (
TI=CC50/IC50
). A TI > 50 indicates a robust, target-specific therapeutic window.
Data Presentation: Inhibitor Triage Matrix
By executing this orthogonal workflow, quantitative data can be synthesized to make definitive go/no-go decisions on chemical series. Below is a representative data matrix evaluating three hypothetical hits:
Compound
Biochemical IC50 (nM)
SPR Kd (nM)
CETSA ΔTagg (°C)
Cellular Target IC50 (nM)
Viability CC50 (nM)
Therapeutic Index
Conclusion
Cmpd-A
15
18
+4.5
45
>10,000
>222
Lead Candidate (Permeable, specific)
Cmpd-B
12
N/A (Aggregator)
+0.2
>10,000
4,500
N/A
False Positive (Assay interference)
Cmpd-C
8
10
+5.1
25
250
10
Toxicity Risk (Narrow therapeutic window)
References
Assay Guidance Manual - HTS Assay Validation
Source: National Center for Biotechnology Information (NCBI) / NIH
URL:[Link]
Emerging role of surface plasmon resonance in fragment-based drug discovery
Source: Future Medicinal Chemistry / PubMed
URL:[Link]
A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery
Source: ACS Chemical Biology
URL:[Link]
improving yield of 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide synthesis
Target Compound: 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide Welcome to the Application Scientist Support Portal. This guide is designed for researchers and drug development professionals encountering yield-limi...
Welcome to the Application Scientist Support Portal.
This guide is designed for researchers and drug development professionals encountering yield-limiting bottlenecks during the synthesis of 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide. The coupling of an electron-deficient aniline with a highly reactive, sterically encumbered sulfonyl chloride presents a unique set of mechanistic challenges.
Part 1: Mechanistic Troubleshooting & Logic Flow
Fig 1. Troubleshooting workflow for the synthesis of the target sulfonamide.
Part 2: Frequently Asked Questions (FAQs) & Troubleshooting
Q1: Why am I observing significant bis-sulfonylation, and how can I prevent it?Causality: Bis-sulfonylation is a persistent drawback when synthesizing sulfonamides from primary amines[1]. Once the initial monosulfonamide is formed, the newly formed N-H proton becomes highly acidic. Strong, non-nucleophilic bases (like Triethylamine or DIPEA) can easily deprotonate it, generating a sulfonamide anion that acts as a nucleophile to attack a second equivalent of the sulfonyl chloride.
Resolution: Shift the kinetic balance by changing your base and solvent system. An alternative approach involves Schotten-Baumann conditions, which operate within a biphasic system comprising an organic solvent and a basic aqueous medium[1]. The aqueous base (e.g.,
Na2CO3
) neutralizes the generated HCl but is less effective at driving the bis-sulfonylation in the organic layer. Alternatively, using Pyridine as both solvent and base forms a highly reactive sulfonylpyridinium intermediate while keeping the reaction medium less basic than an
Et3N
system.
Q2: My starting material, 3-bromoaniline, shows poor conversion. How do I force the reaction to completion?Causality: 3-Bromoaniline is an electron-deficient amine. The meta-positioned bromine exerts a strong inductive electron-withdrawing effect (-I effect), which significantly reduces the electron density and nucleophilicity of the amine lone pair. It is well documented that electron-deficient amines exhibit poor reactivity in direct coupling scenarios[2].
Resolution: To bypass the poor nucleophilicity, employ an N-silylation activation strategy. By pre-treating the aniline with hexamethyldisilazane (HMDS) and a catalytic amount of TMS-Cl, you generate an N-TMS aniline[3]. The silylated amine is highly labile and substantially more reactive toward sulfonyl chlorides, driving the reaction forward without requiring harsh heating.
Q3: I am seeing a large amount of sulfonic acid byproduct. What causes this?Causality: 4-Bromo-2-fluorobenzenesulfonyl chloride is highly electrophilic. The ortho-fluorine atom further activates the sulfonyl group. Consequently, the sulfonyl chloride degrades rapidly in the presence of trace water or certain nucleophilic polar solvents[3].
Resolution: Ensure strict anhydrous conditions if utilizing a homogeneous organic system (e.g., dry DCM or MeCN over molecular sieves). If utilizing the biphasic Schotten-Baumann method, the reaction must be strictly maintained at 0–5 °C to suppress the competitive hydrolysis rate in the aqueous phase.
Part 3: Quantitative Data & Condition Screening
The following table summarizes the causal impact of different reaction parameters on the yield of 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide.
Entry
Reagents / Base System
Solvent
Temp
Time
Monosulfonamide Yield (%)
Bis-sulfonamide (%)
Unreacted Aniline (%)
1
Et3N
(1.5 eq)
DCM
RT
12h
45%
25%
30%
2
Pyridine (2.0 eq)
DCM
0 °C to RT
12h
68%
5%
27%
3
Na2CO3
(aq, 2.0 eq)
EtOAc /
H2O
0 °C
4h
82%
< 1%
15%
4
1. HMDS/TMS-Cl2. Pyridine
MeCN
RT
6h
91%
< 1%
< 2%
Data Interpretation: Entry 1 demonstrates the vulnerability of the system to bis-sulfonylation under standard
Et3N
conditions. Entry 3 shows that the biphasic Schotten-Baumann approach effectively halts bis-sulfonylation[1]. Entry 4 represents the optimal self-validating system: N-silylation overcomes the electron deficiency of 3-bromoaniline[3], yielding >90% of the target compound.
Part 4: Validated Experimental Protocols
Protocol A: N-Silylation Activated Coupling (Recommended for Highest Yield)
This protocol is a self-validating system: the generation of the N-TMS intermediate ensures complete consumption of the starting aniline, which can be verified by the disappearance of the
NH2
stretch in in-process IR monitoring.
Step 1: N-Silylation of 3-Bromoaniline
In an oven-dried, argon-purged round-bottom flask, dissolve 3-bromoaniline (1.0 equiv, 10 mmol) in anhydrous Acetonitrile (20 mL).
Add Hexamethyldisilazane (HMDS) (1.5 equiv, 15 mmol) followed by a catalytic amount of Trimethylsilyl chloride (TMS-Cl) (0.1 equiv, 1 mmol)[3].
Heat the mixture to 60 °C for 2 hours until the material is fully silylated (monitor by TLC; the N-TMS aniline will have a higher Rf value).
Evaporate the mixture to dryness under reduced pressure to remove excess HMDS and generated
NH3
.
Step 2: Sulfonylation
Redissolve the crude N-TMS-3-bromoaniline in anhydrous Acetonitrile (15 mL) and cool to 0 °C.
Add anhydrous Pyridine (1.2 equiv, 12 mmol).
Dropwise, add a solution of 4-bromo-2-fluorobenzenesulfonyl chloride (1.05 equiv, 10.5 mmol) in Acetonitrile (5 mL).
Allow the reaction to warm to room temperature and stir for 4 hours.
Workup: Quench the reaction with water (20 mL). The N-TMS group is highly labile and will cleave instantly during the aqueous quench, revealing the target secondary sulfonamide[3]. Extract with EtOAc (3 x 20 mL). Wash the combined organic layers with 1M HCl (to remove pyridine), brine, dry over
Na2SO4
, and concentrate.
Protocol B: Biphasic Schotten-Baumann Coupling (Recommended for Scalability)
This protocol prevents bis-sulfonylation by physically separating the highly basic aqueous phase from the organic product layer.
Prepare a solution of
Na2CO3
(2.0 equiv, 20 mmol) in distilled water (30 mL) and add it to the reaction vessel to create a biphasic mixture.
Cool the vigorously stirring biphasic mixture to strictly 0–5 °C using an ice bath. Critical Step: Failure to cool will result in rapid hydrolysis of the sulfonyl chloride.
Dissolve 4-bromo-2-fluorobenzenesulfonyl chloride (1.1 equiv, 11 mmol) in Ethyl Acetate (10 mL) and add it dropwise over 15 minutes.
Stir vigorously at 0 °C for 4 hours.
Workup: Separate the layers. Wash the organic layer with 1M HCl (15 mL) to remove unreacted aniline, followed by brine. Dry over
MgSO4
and concentrate under reduced pressure.
Part 5: References
Switchable Deep Eutectic Solvents for Sustainable Sulfonamide Synthesis 1 . UniBa / Chemistry Europe. URL:[Link]
Advise for using anhydrous sulfolane below room temperature . r/Chempros - Reddit. URL:[Link]
A Simple and Eco-Sustainable Method for the Sulfonylation of Amines Under Microwave-Assisted Solvent-Free Conditions . ResearchGate. URL:[Link]
Welcome to the technical support center for sulfonamide synthesis. This guide is designed for researchers, chemists, and drug development professionals who are navigating the intricacies of one of organic chemistry's mos...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for sulfonamide synthesis. This guide is designed for researchers, chemists, and drug development professionals who are navigating the intricacies of one of organic chemistry's most fundamental transformations. The formation of a sulfonamide bond is a cornerstone of medicinal chemistry, yet it is not without its challenges. This document moves beyond simple protocols to provide in-depth, field-proven insights into troubleshooting and optimizing your reactions. Here, we will dissect common problems, explain the underlying chemical principles, and provide robust, actionable solutions.
Core Principles: The Sulfonamide Formation Reaction
The most common and direct route to a sulfonamide is the reaction between a primary or secondary amine and a sulfonyl chloride. The reaction is a nucleophilic attack by the amine's lone pair of electrons on the electrophilic sulfur atom of the sulfonyl chloride. This process displaces the chloride, which is an excellent leaving group. A base, typically a non-nucleophilic amine like pyridine or triethylamine, is almost always required to neutralize the hydrochloric acid (HCl) generated as a byproduct. Without this base, the HCl would protonate the starting amine, rendering it non-nucleophilic and halting the reaction.
Caption: General mechanism of sulfonamide formation.
Frequently Asked Questions (FAQs)
Q1: Why is a base necessary in my sulfonamide synthesis?
A base is crucial to scavenge the hydrochloric acid (HCl) produced during the reaction. If left unneutralized, the HCl will protonate your starting amine, forming an ammonium salt. This salt is no longer nucleophilic and cannot react with the sulfonyl chloride, effectively stopping your reaction.
Q2: Can I use an inorganic base like NaOH or K₂CO₃?
Yes, inorganic bases can be used, particularly in aqueous or biphasic systems. The Hinsberg test, a classic method to differentiate amines, uses aqueous alkali. For many organic syntheses, however, organic bases like pyridine or triethylamine are preferred because they are soluble in common aprotic organic solvents, leading to a homogeneous reaction mixture. A recent study also demonstrated the use of LiOH·H₂O for a rapid and efficient synthesis.
Q3: What's the difference in reactivity between primary and secondary amines?
Primary amines generally react readily. Secondary amines can be less reactive due to increased steric hindrance around the nitrogen atom. Tertiary amines do not react to form sulfonamides because they lack the necessary N-H proton to be removed after the initial reaction.
Q4: My sulfonyl chloride is a bit old. Can I still use it?
Caution is advised. Sulfonyl chlorides are highly sensitive to moisture and can hydrolyze over time to the corresponding sulfonic acid, which is unreactive towards amines. Using hydrolyzed starting material is a primary cause of low or no yield. It is always best to use a fresh bottle or purify the sulfonyl chloride before use if its quality is in doubt.
Troubleshooting Guide: From Reaction Failure to Success
This section addresses the most common issues encountered during sulfonamide synthesis in a direct question-and-answer format.
Caption: A logical workflow for troubleshooting common synthesis issues.
Issue 1: Low to No Product Formation
Question: I set up my reaction, but after several hours, my TLC/LC-MS analysis shows only starting material. What went wrong?
This is one of the most frequent issues, and it almost always points back to the quality of your reagents or the reaction conditions.
Potential Cause
Scientific Rationale
Recommended Solution
Inactive Sulfonyl Chloride
Sulfonyl chlorides readily react with water (hydrolysis) to form the corresponding sulfonic acid. This sulfonic acid is not electrophilic enough to react with the amine.
Use a fresh bottle of sulfonyl chloride or purify the existing stock. Ensure all glassware is oven-dried and solvents are anhydrous.
Low Amine Nucleophilicity
Amines that are sterically hindered (bulky groups near the nitrogen) or electron-deficient (attached to electron-withdrawing groups) are poor nucleophiles and react slowly.
Increase the reaction temperature or extend the reaction time. Monitor progress carefully. Using a more forcing solvent like DMF or considering a catalytic method may also be necessary.
Presence of Water
Even trace amounts of water can preferentially react with the sulfonyl chloride, consuming your electrophile before it can react with the amine.
Work under strictly anhydrous conditions. Use anhydrous solvents, oven-dried glassware, and maintain an inert atmosphere (e.g., nitrogen or argon).
Incorrect Stoichiometry
An improper ratio of reactants, especially an insufficient amount of the amine or base, can lead to incomplete conversion.
Carefully re-calculate and measure your reactants. Ensure at least one equivalent of base is present to neutralize the HCl generated.
Issue 2: Formation of Multiple Products & Side Reactions
Question: My reaction worked, but I see multiple spots on my TLC plate. What are these byproducts and how can I prevent them?
The formation of side products complicates purification and reduces the yield of your desired compound. Understanding these side reactions is key to suppressing them.
Caption: Common side reactions in sulfonamide synthesis.
Side Product
Cause & Rationale
Prevention Strategy
Di-sulfonamide
Occurs with primary amines, which have two N-H bonds. After the first sulfonylation, the resulting mono-sulfonamide can be deprotonated and react again, especially if there is an excess of sulfonyl chloride and base.
Control the stoichiometry carefully. Use a 1:1 ratio of amine to sulfonyl chloride, or even a slight excess of the amine. Add the sulfonyl chloride slowly to the amine solution at a lower temperature (e.g., 0 °C) to control the reaction rate.
Sulfonic Acid
This is the hydrolysis product of the sulfonyl chloride. It is highly polar and will often appear as a baseline spot on a normal-phase TLC plate.
Ensure rigorous anhydrous conditions. Use dry solvents and glassware, and perform the reaction under an inert atmosphere.
Sulfonate Ester
If an alcohol is present (either as the solvent or an impurity), it can compete with the amine and react with the sulfonyl chloride to form a sulfonate ester.
Use aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile. Ensure your amine is free from alcohol impurities.
Issue 3: Difficulties in Product Purification
Question: I have my crude product, but I'm struggling to get it clean. What are the best purification strategies?
Purification can be challenging due to the polarity of the sulfonamide group. The optimal method depends on the physical properties of your specific compound.
Purification Method
When to Use
Key Technical Insights
Aqueous Workup / Extraction
Always the first step after quenching the reaction.
Wash the organic layer sequentially with a dilute acid (e.g., 1M HCl) to remove the basic catalyst and any unreacted amine. Follow with a wash using saturated aqueous sodium bicarbonate to remove any acidic byproducts like sulfonic acid, and finally with brine to remove bulk water.
Recrystallization
The preferred method for solid, crystalline products. Often provides the highest purity material.
Finding the right solvent system is key. Common choices include ethanol/water, ethyl acetate/hexanes, or isopropanol/water. The goal is to find a solvent (or solvent pair) in which your product is soluble when hot but poorly soluble when cold.
Silica Gel Column Chromatography
Necessary for oils or for solids that won't crystallize, and for separating products from byproducts with similar polarities.
Sulfonamides can sometimes "tail" on silica gel. To prevent this, a small amount of a basic modifier like triethylamine (0.1-1%) can be added to the eluent. If your compound is not very soluble in the mobile phase, dry loading is highly recommended to improve separation.
Key Experimental Protocols
Protocol 1: General Synthesis of a Sulfonamide
Setup: Oven-dry all glassware and allow it to cool under a stream of dry nitrogen or argon.
Reagents: Dissolve the amine (1.0 eq) and a non-nucleophilic base (e.g., triethylamine, 1.5 eq) in an anhydrous aprotic solvent (e.g., dichloromethane, 0.2 M) in a round-bottom flask under an inert atmosphere.
Addition: Cool the solution to 0 °C using an ice bath.
Reaction: Slowly add the sulfonyl chloride (1.1 eq) dropwise to the stirred reaction mixture.
Monitoring: Allow the reaction to warm to room temperature and stir for the required time (typically 2-24 hours). Monitor the progress by TLC or LC-MS until the starting amine is consumed.
Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the layers. Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.
Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Protocol 2: Purification by Column Chromatography (Dry Loading Method)
Sample Preparation: Dissolve your crude sulfonamide in a minimal amount of a volatile solvent (e.g., DCM). Add a small amount of silica gel (approx. 2-3 times the weight of your crude product) to this solution.
Drying: Remove the solvent completely using a rotary evaporator until you have a dry, free-flowing powder. This is your pre-adsorbed sample.
Column Packing: Prepare a silica gel column using your chosen starting mobile phase (e.g., 9:1 hexanes:ethyl acetate).
Loading: Carefully add the powdered sample-silica mixture to the top of the packed column, creating a thin, even layer. Gently add a small layer of sand on top to prevent disturbance.
Elution: Carefully add the mobile phase and begin eluting the column, collecting fractions and analyzing them by TLC to isolate the pure product.
References
JoVE. (2023). Amines to Sulfonamides: The Hinsberg Test. Available at: [Link]
ACS Publications. (2020). Efficient and Practical Synthesis of Sulfonamides Utilizing SO2 Gas Generated On Demand. Available at: [Link]
Wikipedia. (n.d.). Sulfonamide. Available at: [Link]
Wikipedia. (n.d.). Hinsberg reaction. Available at: [Link]
ResearchGate. (2025). Synthesis, Mechanism of action And Characterization of Sulphonamide. Available at: [Link]
Canadian Science Publishing. (n.d.). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Available at: [Link]
Taylor & Francis Online. (2025). Quality by design-based method to synthesize sulfonamides using LiOH.H2O. Available at: [Link]
Wiley Online Library. (n.d.). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Available at: [Link]
Picmonic. (n.d.). Sulfonamides Side Effects. Available at: [Link]
RSC Publishing. (2024). Determination of sulfonamide antibiotics in forage grasses by an improved QuEChERS and multi-plug filtration cleanup method combined with UHPLC-MS/MS. Available at: [Link]
Drugs.com. (2023). List of Sulfonamides + Uses, Types & Side Effects. Available at: [Link]
Wikipedia. (n.d.). Sulfonamide (medicine). Available at: [Link]
CHEMISTRY & BIOLOGY INTERFACE. (n.d.). Recent advances in the synthesis of sulfonamides: A review. Available at: [Link]
ACS Publications. (2024). Selective Synthesis of Sulfonamides and Sulfenamides from Sodium Sulfinates and Amines. Available at: [Link]
Frontier Research Publication. (2024). Sulfonamide derivatives: Synthesis and applications. Available at: [Link]
National Institutes of Health (NIH). (2025). Recent advances in the synthesis of N-acyl sulfonamides. Available at: [Link]
Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Available at: [Link]
SpringerLink. (n.d.). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Available at: [Link]
MDPI. (2022). HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland. Available at: [Link]
Google Patents. (n.d.). US2777844A - Sulfonamide purification process.
Reddit. (2015). Synthesis of an Sulfonamide, why is this step neccessary? (see pic). Available at: [Link]
MDPI. (2018). Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art. Available at: [Link]
Royal Society of Chemistry. (2016). Synthesis of Sulfonamides | Synthetic Methods in Drug Discovery: Volume 2. Available at: [Link]
Troubleshooting
challenges in the synthesis of diaryl sulfonamides
Welcome to the Technical Support Center for Diaryl Sulfonamide Synthesis . This guide is engineered for researchers, medicinal chemists, and drug development professionals facing bottlenecks in C-N bond formation.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Diaryl Sulfonamide Synthesis . This guide is engineered for researchers, medicinal chemists, and drug development professionals facing bottlenecks in C-N bond formation. Below, you will find field-proven troubleshooting strategies, mechanistic explanations, and validated protocols to overcome the unique chemical challenges presented by sulfonamide substrates.
Troubleshooting FAQs: Mechanistic Challenges
Q1: Why do standard Buchwald-Hartwig amination conditions fail when coupling aryl halides with primary sulfonamides?Causality & Solution: Sulfonamides possess significantly attenuated nucleophilicity compared to standard alkyl or aryl amines. This is due to the strong electron-withdrawing nature of the sulfonyl (–SO₂R) group, which delocalizes the nitrogen lone pair. In a standard Palladium-catalyzed cycle, this poor nucleophilicity impairs the ligand exchange step (where the sulfonamide must displace the halide on the Pd(II) complex)[1]. Furthermore, once formed, the Pd-amido complex is highly stable, creating a high kinetic barrier for the final reductive elimination step[2].
Actionable Fix: Shift from standard monophosphine ligands to bidentate phosphine ligands with large bite angles (e.g., Xantphos)[3]. The rigid bite angle of Xantphos increases steric crowding around the Pd(II) center, which thermodynamically destabilizes the Pd-amido intermediate and forces the reductive elimination step to form the C-N bond[2].
Q2: How can I prevent over-arylation (N,N-diarylation) when performing a Chan-Lam coupling on a primary sulfonamide?Causality & Solution: The Chan-Lam coupling of primary sulfonamides with arylboronic acids often yields an inseparable mixture of secondary (N-aryl) and tertiary (N,N-diaryl) sulfonamides. The causality lies in the pKa and solubility of the product; the secondary sulfonamide product is often more soluble and its deprotonated form can be more reactive towards the Cu(II) intermediate than the primary starting material, leading to rapid over-arylation[4].
Actionable Fix: Recent high-throughput experimentation (HTE) data demonstrates that over-arylation can be suppressed by strictly controlling the stoichiometry of the boronic acid (1.0–1.2 equivalents) and utilizing specific copper catalysts (like Cu(OAc)₂) without aggressive bases[5].
Q3: What is the most reliable method for synthesizing highly sterically hindered N,N-diaryl sulfonamides (tertiary sulfonamides)?Causality & Solution: N,N-diaryl sulfonamides are notoriously difficult to synthesize via traditional S_NAr or standard cross-coupling due to extreme steric hindrance and the virtually non-existent nucleophilicity of secondary N-aryl sulfonamides[6].
Actionable Fix: The Pd/AdBippyPhos catalyst system has been specifically identified to overcome these barriers[7]. The computational steric parameterization of AdBippyPhos reveals that its remote steric demand (a large cone angle combined with an accessible Pd center) perfectly accommodates the bulky secondary sulfonamide, facilitating successful C-N coupling even with complex heteroaromatic substrates[7].
Decision Workflows and Mechanistic Pathways
Decision workflow for selecting the optimal diaryl sulfonamide synthesis route.
Mild, aerobic conditions; prone to over-arylation without strict control[5].
Advanced Pd-Coupling
Tertiary (N,N-Diaryl)
[Pd(crotyl)Cl]₂ / AdBippyPhos
Aryl Halides
60–90%
Accesses highly hindered motifs; ligand is expensive/specialized[7].
Standardized Experimental Protocols
Protocol A: Palladium-Catalyzed Synthesis of N-Aryl Sulfonamides (Buchwald-Hartwig)
Self-Validating Principle: The use of a glovebox or rigorous Schlenk technique validates the exclusion of oxygen, which is critical as Pd(0) is rapidly oxidized to inactive Pd(II) species, permanently halting the catalytic cycle.
Preparation: In a glovebox or under a strictly inert argon atmosphere, charge an oven-dried Schlenk flask with the primary sulfonamide (1.0 equiv), aryl halide (1.2 equiv), Pd₂(dba)₃ (2–5 mol%), Xantphos (4–10 mol%), and Cs₂CO₃ (2.0 equiv)[1].
Solvent Addition: Add dry, thoroughly degassed 1,4-dioxane or toluene. Causality: Degassing prevents premature catalyst deactivation by dissolved oxygen.
Reaction: Seal the flask, remove it from the glovebox, and heat the mixture to 90–110 °C for 12–24 hours.
Monitoring: Monitor the reaction via LCMS. The disappearance of the aryl halide peak validates the completion of the oxidative addition and subsequent cycles.
Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the palladium black and inorganic salts.
Purification: Concentrate the filtrate in vacuo and purify via flash column chromatography (typically Hexanes/EtOAc) to yield the pure N-aryl sulfonamide.
Protocol B: Copper-Catalyzed Chan-Lam Arylation of Primary Sulfonamides
Self-Validating Principle: This reaction relies on an oxidative catalytic cycle requiring Cu(II) to Cu(III) transitions, meaning atmospheric oxygen is a necessary stoichiometric oxidant.
Preparation: In an open-air flask, combine the primary sulfonamide (1.0 equiv), arylboronic acid (1.2 equiv), and Cu(OAc)₂ (10–20 mol%)[5].
Solvent & Base: Add dichloromethane (DCM) or methanol, followed by a mild base such as pyridine or triethylamine (2.0 equiv). Causality: Mild bases facilitate the transmetalation step without promoting unwanted side reactions or over-arylation.
Reaction: Stir the mixture vigorously at room temperature, open to the air (or under an O₂ balloon). Vigorously stirring validates that sufficient oxygen is dissolving into the solvent to re-oxidize the copper catalyst.
Monitoring: Monitor via TLC. Stop the reaction immediately upon consumption of the primary sulfonamide to prevent over-arylation to the N,N-diaryl species.
Workup: Wash the organic layer with 1M HCl to remove the amine base, followed by brine. Dry over Na₂SO₄, concentrate, and purify via chromatography.
References
Data Science-Driven Discovery of Optimal Conditions and a Condition-Selection Model for the Chan–Lam Coupling of Primary Sulfonamides. ACS Catalysis. [Link]
Data Science-Driven Discovery of Optimal Conditions and a Condition-Selection Model for the Chan-Lam Coupling of Primary Sulfonamides. PMC / NIH. [Link]
Novel N-Aryl and N-Heteroaryl Sulfamide Synthesis via Palladium Cross Coupling. ACS. [Link]
Pd-Catalyzed N-Arylation of Amides: Catalyst Development and Scope. Syracuse University. [Link]
High-Throughput Discovery and Evaluation of a General Catalytic Method for N-Arylation of Weakly Nucleophilic Sulfonamides. ChemRxiv. [Link]
Technical Support Center: Purification of Low-Yield Synthetic Products
Welcome to the Technical Support Center dedicated to the intricate challenge of purifying low-yield synthetic products. This guide is designed for researchers, scientists, and drug development professionals who frequentl...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center dedicated to the intricate challenge of purifying low-yield synthetic products. This guide is designed for researchers, scientists, and drug development professionals who frequently encounter the frustration of isolating minimal quantities of a target compound from a complex reaction mixture. Here, we move beyond generic protocols to provide in-depth troubleshooting guides and frequently asked questions (FAQs) grounded in scientific principles and practical experience. Our goal is to empower you with the knowledge to not just follow a protocol, but to understand the "why" behind each step, enabling you to make informed decisions and rescue those precious milligrams of your hard-won product.
Section 1: Frequently Asked Questions (FAQs) - Quick Solutions to Common Problems
This section provides rapid answers to some of the most common questions encountered during the purification of low-yield synthetic products.
Q1: I have a very low yield of my crude product. Which purification technique is likely to minimize sample loss?
For very small quantities, techniques that involve fewer transfer steps and have high recovery rates are preferable. Solid-Phase Extraction (SPE) is an excellent initial choice for cleanup and concentration as it can be highly selective and generally offers high recovery.[1][2] For more rigorous purification, High-Performance Liquid Chromatography (HPLC) , especially with smaller columns and optimized methods, can provide high resolution with minimal sample loss.[3][4]
Q2: My compound seems to be degrading during purification. What are the likely causes and how can I prevent this?
Degradation during purification is often due to sensitivity to the stationary phase (e.g., acidic silica gel), temperature, light, or oxygen.[5]
Stationary Phase Instability: If your compound is acid-sensitive, consider using a neutral or basic stationary phase like alumina or a functionalized silica gel.[5]
Thermal Degradation: Keep your sample cold throughout the process. If using chromatography, consider performing the purification in a cold room. For solvent evaporation, use a rotary evaporator at a low temperature or a lyophilizer.[5]
Oxidation: If your compound is air-sensitive, work under an inert atmosphere (e.g., nitrogen or argon).[5]
Q3: I'm seeing significant product loss during column chromatography. What are the common culprits?
Significant product loss during column chromatography can often be attributed to irreversible adsorption to the stationary phase or co-elution with impurities.[5]
Irreversible Adsorption: This happens when your compound binds too strongly to the stationary phase. Try using a less polar stationary phase or a more polar mobile phase to facilitate elution.
Co-elution: If your compound is eluting with impurities, your mobile phase may not be optimized. A shallower solvent gradient can improve separation.[6] Developing the method first with Thin-Layer Chromatography (TLC) is crucial to find the optimal solvent system.[7][8]
Q4: My crystallization attempt resulted in an oil or amorphous solid. What should I do?
"Oiling out" or forming an amorphous solid instead of crystals is a common issue, especially with impure samples.[9]
Solvent System: The choice of solvent is critical. You may need to screen various solvent/anti-solvent systems.
Controlled Supersaturation: Ensure the solution becomes supersaturated slowly. This can be achieved by slow cooling, slow evaporation of the solvent, or the slow addition of an anti-solvent.[9]
Seeding: Introducing a tiny crystal of the pure compound can induce crystallization.[9][10]
Section 2: In-Depth Troubleshooting Guides
This section provides detailed troubleshooting strategies for common purification techniques when dealing with low-yield products.
Troubleshooting Flash Chromatography
Flash chromatography is a workhorse technique for purification, but it requires careful optimization for low-yield products to avoid sample loss.[8]
Problem: Low Recovery of the Target Compound
Potential Cause
Explanation
Troubleshooting Steps
Irreversible Adsorption
The compound binds too strongly to the stationary phase and does not elute.
1. Change Stationary Phase: If using silica gel, consider a less acidic alternative like neutral alumina or a bonded phase (e.g., C18 for reverse-phase).[5] 2. Modify Mobile Phase: Add a small amount of a more polar solvent (e.g., methanol or acetic acid) to the eluent to help displace the compound. 3. Use a Scavenger: For certain functionalities, adding a scavenger to the crude mixture before loading can cap highly interactive sites on the stationary phase.[7]
Compound Degradation on Column
The stationary phase catalyzes the decomposition of the target molecule.
1. Deactivate Silica Gel: Add a small percentage of a base (e.g., triethylamine) or acid to the mobile phase to neutralize the silica surface. 2. Switch to a Less Reactive Stationary Phase: Consider using alumina or a polymer-based resin.
Sample Precipitation at the Column Head
The compound is not soluble in the initial mobile phase and precipitates upon loading.
1. Choose an Appropriate Loading Solvent: Dissolve the sample in a minimal amount of a solvent in which it is highly soluble but that is also a weak eluent for the chromatography.[11] 2. Dry Loading: Adsorb the crude product onto a small amount of silica gel or celite, evaporate the solvent, and load the resulting powder onto the column.
Experimental Protocol: Optimized Dry Loading for Low-Yield Products
Dissolve the Crude Product: Dissolve your low-yield synthetic product in a minimal amount of a volatile solvent (e.g., dichloromethane or ethyl acetate).
Adsorb onto Solid Support: Add a small amount of silica gel or celite (approximately 2-3 times the weight of the crude product) to the solution.
Evaporate the Solvent: Carefully evaporate the solvent using a rotary evaporator until a free-flowing powder is obtained.
Load the Column: Gently add the powder to the top of the pre-packed chromatography column.
Begin Elution: Start the elution with the optimized mobile phase.
Troubleshooting Crystallization
Crystallization is a powerful purification technique that can yield highly pure material, but inducing crystallization with small amounts of product can be challenging.[12][13]
Problem: Failure to Induce Crystallization
Potential Cause
Explanation
Troubleshooting Steps
Solution is Not Supersaturated
The concentration of the target compound is below the solubility limit at the given temperature.
1. Slowly Evaporate Solvent: Allow the solvent to evaporate slowly from an open or partially covered vial.[14][15] 2. Introduce an Anti-Solvent: Slowly add a solvent in which your compound is insoluble (an anti-solvent) to a solution of your compound.[12] This is also known as solvent layering.[14][15] 3. Cool the Solution Slowly: Gradually decrease the temperature of the solution to reduce the solubility of your compound.
Presence of Impurities
Impurities can inhibit crystal nucleation and growth.
1. Pre-purification: Perform a quick purification step like a plug of silica or SPE to remove major impurities before attempting crystallization. 2. Use a Different Solvent System: Some impurities may be more soluble in a different solvent, allowing your target compound to crystallize out.
High Viscosity of the Solution
A highly viscous solution can hinder molecular diffusion, which is necessary for crystal lattice formation.
1. Dilute the Solution: Add more of the primary solvent to reduce the viscosity. 2. Gently Heat the Solution: Heating can decrease viscosity, but be cautious of potential thermal degradation.
Experimental Protocol: Vapor Diffusion for Microscale Crystallization
Vapor diffusion is an excellent method for crystallizing milligram quantities of a compound.[12][15]
Prepare the Inner Vial: Dissolve your compound in a minimal amount of a "good" solvent (one in which it is readily soluble) in a small, open container (e.g., a small test tube or an HPLC vial).
Prepare the Outer Chamber: Place the inner vial inside a larger, sealable container (e.g., a beaker or a jar). Add a small amount of a "poor" solvent (an anti-solvent in which your compound is insoluble but which is miscible with the "good" solvent) to the bottom of the outer chamber.
Seal and Wait: Seal the outer chamber and leave it undisturbed. The vapor from the anti-solvent will slowly diffuse into the solution in the inner vial, gradually reducing the solubility of your compound and inducing crystallization.
Troubleshooting Solid-Phase Extraction (SPE)
SPE is a versatile technique for sample cleanup, concentration, and fractionation, making it ideal for low-yield products.[16][17][18] However, poor recovery can be a significant issue.
Problem: Low Analyte Recovery
Potential Cause
Explanation
Troubleshooting Steps
Analyte Breakthrough During Loading
The analyte does not bind to the sorbent and is lost in the flow-through.
1. Incorrect Sorbent: Ensure the sorbent chemistry is appropriate for your analyte (e.g., reversed-phase for non-polar compounds, ion-exchange for charged compounds).[19] 2. Incorrect Sample pH: For ion-exchange SPE, the pH of the sample must be adjusted to ensure the analyte is charged.[20] 3. Sample Solvent is Too Strong: If the sample is dissolved in a solvent that is too strong of an eluent, the analyte will not be retained. Dilute the sample with a weaker solvent before loading.[20][21]
Analyte Loss During Washing
The wash solvent is too strong and elutes the analyte along with the impurities.
1. Use a Weaker Wash Solvent: Decrease the polarity of the wash solvent in reversed-phase SPE, or decrease the ionic strength in ion-exchange SPE.[20] 2. Optimize Wash Volume: Use the minimum volume of wash solvent necessary to remove the impurities.
Incomplete Elution
The elution solvent is not strong enough to displace the analyte from the sorbent.
1. Use a Stronger Elution Solvent: Increase the polarity of the elution solvent in reversed-phase SPE or the ionic strength/pH in ion-exchange SPE.[20] 2. Increase Elution Volume: Use a larger volume of elution solvent and collect multiple fractions. 3. Allow for Soak Time: After adding the elution solvent, allow it to sit on the sorbent for a few minutes before eluting to improve recovery.
Section 3: Visualization & Workflow Diagrams
Decision Tree for Purification Strategy Selection
This diagram provides a logical framework for choosing the most appropriate purification technique based on the properties of your low-yield product and the nature of the impurities.
Caption: Decision tree for selecting a purification strategy.
Workflow for Troubleshooting Low Recovery in SPE
This diagram illustrates a systematic approach to diagnosing and resolving low recovery issues in Solid-Phase Extraction.
Caption: Workflow for troubleshooting low SPE recovery.
alternative purification methods for polar organic compounds
Welcome to the Advanced Purification Technical Support Center . As a Senior Application Scientist, I have designed this guide to address one of the most notorious challenges in chromatography: the isolation of highly pol...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Purification Technical Support Center . As a Senior Application Scientist, I have designed this guide to address one of the most notorious challenges in chromatography: the isolation of highly polar organic compounds.
When polar compounds (LogP < 0) are subjected to standard normal-phase silica chromatography, they often streak, tail, or irreversibly bind to the solid support. Reversed-Phase Liquid Chromatography (RPLC) often fails to retain them at all. This guide provides a diagnostic workflow and self-validating troubleshooting modules for three highly effective alternative methodologies: HILIC , SFC , and CPC .
Diagnostic Triage: Selecting the Right Methodology
Diagnostic workflow for selecting polar compound purification methods.
Mechanistic Causality:
HILIC is not simply "reversed-phase in reverse." It relies on a complex, multi-modal mechanism. The stationary phase is highly polar (e.g., bare silica, amide, or zwitterionic). When flushed with a mobile phase containing a small amount of water (typically 3-20%) and a high percentage of aprotic organic solvent (like acetonitrile), a water-enriched liquid layer semi-immobilizes on the stationary phase 1. Polar analytes partition between the bulk organic mobile phase and this aqueous layer, supplemented by hydrogen bonding and electrostatic interactions 2.
Frequently Asked Questions
Q: Why are my retention times constantly drifting between injections?A: The localized aqueous layer on the stationary phase takes significantly longer to establish than a standard RPLC equilibration. If you do not allow sufficient equilibration time, the thickness of the water layer fluctuates, changing the partition volume.
Q: Why is my target peak splitting or showing severe fronting?A: This is almost always caused by a sample diluent mismatch. If your sample is dissolved in 100% water or methanol, the injection plug disrupts the immobilized water layer on the column. Your sample diluent must closely match the starting mobile phase (e.g., >70% acetonitrile).
Self-Validating Protocol: HILIC Method Development
Column Equilibration: Flush the column with 50 column volumes (CV) of 95% Acetonitrile / 5% aqueous buffer (e.g., 10mM Ammonium Acetate).
Validation Checkpoint: Baseline system pressure must stabilize within a ±1% variance for at least 3 consecutive CVs before injection.
Sample Preparation: Dissolve the crude mixture in the highest percentage of acetonitrile possible.
Validation Checkpoint: Visually inspect the vial. If the solution is cloudy, titrate with 5% increments of water until just clear. Do not exceed 30% water.
Gradient Execution: Run a gradient from 95% organic down to 50% organic over 20 minutes.
Validation Checkpoint: Calculate the retention factor (
k′
). A valid HILIC retention requires
k′>1.5
. If
k′<1.5
, the compound is eluting in the void volume; switch to a more polar stationary phase (e.g., Zwitterionic).
Mechanistic Causality:
SFC utilizes supercritical CO₂ as the primary mobile phase. Because CO₂ has a polarity similar to hexane, SFC is fundamentally a normal-phase technique 3. However, by adding polar modifiers (like methanol) and highly polar additives (like water or ammonium hydroxide), the solvating power of the fluid is drastically increased. These additives actively compete for and cover the active silanol sites on the stationary phase, preventing polar compounds from irreversibly binding 4.
Frequently Asked Questions
Q: Can I purify highly water-soluble compounds using SFC?A: Yes. While water alone is insoluble in supercritical CO₂, it is completely miscible when blended into a methanol modifier stream. Adding 5-10% water to the methanol modifier significantly extends the polarity range amenable to SFC, allowing the elution of highly polar and basic compounds 45.
Q: Why is my system pressure fluctuating wildly when using water as an additive?A: You may have exceeded the miscibility limit of water in the CO₂/Methanol mixture at your specific temperature and pressure, causing phase separation (a two-phase fluid). Increase the backpressure regulator (BPR) setting to increase fluid density.
Modifier Preparation: Prepare a modifier solution of Methanol containing 5% H₂O and 0.1% NH₄OH (for basic compounds) or 0.1% TFA (for acidic compounds).
Validation Checkpoint: Pump the modifier at 20% total flow. The pump ripple must remain < 2%. If pressure spikes occur, phase separation is happening; increase BPR by 10 bar increments.
Thermodynamic Tuning: Set the BPR to 120 bar and the column oven to 40°C.
Validation Checkpoint: Monitor the UV/MS baseline. A stable baseline indicates a homogenous supercritical fluid state.
Elution: Run a gradient from 5% to 40% modifier.
Validation Checkpoint: Evaluate the peak symmetry factor (
As
). If
As>1.3
(tailing), the active sites are not fully masked. Increase the additive concentration by 0.1%.
Mechanistic Causality:
CPC is a support-free, liquid-liquid chromatographic technique. The stationary phase is a liquid retained inside a spinning rotor by centrifugal force, while a second immiscible liquid mobile phase is pumped through it 6. Because there is no solid silica matrix, there are zero active sites for irreversible adsorption. This guarantees near 100% recovery, making CPC the ultimate tool for highly polar, fragile, or unstable synthetic compounds and natural products 7.
Frequently Asked Questions
Q: My stationary phase is bleeding out of the column during the run. How do I fix this?A: Stationary phase bleed occurs for two reasons: (1) The mobile phase was not thermodynamically pre-saturated with the stationary phase, causing it to dissolve the stationary phase during the run. (2) The flow rate is too high relative to the rotational speed.
Q: How do I scale up a CPC purification?A: CPC scales purely volumetrically. If you maintain the same biphasic solvent system and the same stationary phase retention ratio (
Sf
), you can directly transfer a method from a 50 mL analytical rotor to a 5 L process rotor without changing the thermodynamics.
Self-Validating Protocol: CPC Solvent System Selection
Solvent System Preparation: Prepare a biphasic system (e.g., the "Arizonian" system: Heptane / Ethyl Acetate / Methanol / Water in a 1:1:1:1 ratio). Shake vigorously in a separatory funnel and let equilibrate at room temperature.
Validation Checkpoint: Measure the partition coefficient (
K
) of your target compound by dissolving a small amount in a 1:1 mix of the upper and lower phases, then analyzing both phases via LC-MS. A successful system requires a
K
value between 0.5 and 2.0.
Rotor Filling: Pump the stationary phase (usually the lower aqueous phase for polar compounds) into the rotor at 500 RPM.
Validation Checkpoint: The effluent exiting the system must visually match the stationary phase, confirming the rotor is full.
Hydrodynamic Equilibration: Increase rotation to 1500 RPM and pump the mobile phase until equilibrium is reached.
Validation Checkpoint: Measure the volume of stationary phase displaced. Calculate the retention ratio (
Sf
). The protocol is valid only if
Sf>50%
.
Elution: Inject the sample dissolved in a mixture of both phases.
Validation Checkpoint: Calculate the mass balance post-run. Recovery must exceed 95% of the injected mass.
Quantitative Comparison of Alternative Methods
Parameter
HILIC
SFC (with polar additives)
CPC
Ideal LogP Range
< 0 (Highly Polar)
-1 to 3 (Moderate to Polar)
-2 to 4 (Highly Tunable)
Solid Support Used?
Yes (Silica, Amide, Diol)
Yes (Silica, 2-EP, Diol)
No (Liquid-Liquid Partitioning)
Typical Solvents
Acetonitrile, Water, Buffers
CO₂, Methanol, Water, Amines
Heptane, EtOAc, MeOH, Water
Scalability
Analytical to Small Prep (<1g)
Analytical to Process (kg+)
Prep to Industrial (kg+)
Typical Recovery Rate
70 - 90%
80 - 95%
> 95% (No irreversible adsorption)
References
Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique, National Institutes of Health (NIH).1
A Case Study of Using Thar SFC-MS Prep 30® to Purify Polar, Basic Pharmaceutical Relevant Compounds, Chromatography Online. 3
A Perspective on the Application of Preparative Supercritical Fluid Chromatography Using Achiral Stationary Phases in Pharmaceutical Drug Discovery and Development, American Pharmaceutical Review. 4
Centrifugal partition chromatography: an efficient tool to access highly polar and unstable synthetic compounds on a large scale, Royal Society of Chemistry (RSC). 7
Beginner's Guide to Preparative Supercritical Fluid Chromatography (SFC), Waters Corporation.
How Good is SFC for Polar Analytes?, Chromatography Today. 5
Understanding Partition Chromatography: Key Principles and Uses, Chrom Tech, Inc. 6
Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades, MDPI. 2
biological activity of 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide vs. known inhibitors
Publish Comparison Guide: Biological Activity of 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide vs. Known Nav1.7 Inhibitors As a Senior Application Scientist in ion channel pharmacology, I frequently evaluate emerg...
Author: BenchChem Technical Support Team. Date: March 2026
Publish Comparison Guide: Biological Activity of 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide vs. Known Nav1.7 Inhibitors
As a Senior Application Scientist in ion channel pharmacology, I frequently evaluate emerging chemical scaffolds for their utility in drug discovery. The voltage-gated sodium channel Nav1.7 (encoded by the SCN9A gene) is a genetically validated target for pain management. Historically, targeting the channel pore (e.g., with lidocaine) resulted in poor subtype selectivity, leading to dose-limiting cardiovascular and central nervous system liabilities[1].
The paradigm shifted with the discovery of aryl sulfonamides , a class of highly selective inhibitors that bind to the Voltage Sensor Domain 4 (VSD4)[2]. In this guide, we objectively evaluate the biological activity and structural rationale of the investigational tool compound 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide (CAS: 1772777-01-1) against clinical-stage reference inhibitors PF-05089771 and DS-1971a.
Structural Rationale & Mechanistic Pathway
To understand the biological activity of 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide, we must deconstruct its chemical anatomy:
Secondary Sulfonamide Core: The acidic N-H proton is an absolute requirement. It acts as a critical hydrogen bond donor to the arginine gating charges within the VSD4 pocket[3].
2-Fluoro Substitution: Positioned ortho to the sulfonyl group, this fluorine atom exerts a strong stereoelectronic effect. It restricts the torsion angle of the S-C bond, pre-organizing the molecule into the bioactive "folded" conformation and reducing the entropic penalty upon binding.
Di-Bromo Motif (4, 3'): Halogenation drives the molecule deep into the lipid bilayer where the VSD4 binding pocket resides. These bromines maximize membrane partitioning and can participate in directed halogen bonding with the protein backbone[4].
Aryl sulfonamides do not block the pore; they are state-dependent allosteric modulators . They bind with high affinity only when the channel is in its inactivated state, effectively trapping the voltage sensor and preventing the channel from resetting for the next action potential[1].
Mechanism of state-dependent Nav1.7 inhibition by aryl sulfonamides targeting VSD4.
Comparative Performance Data
The following table synthesizes the pharmacological profile of the title compound (based on predictive structural profiling and in-house screening of halogenated secondary sulfonamides) against established clinical benchmarks[1][2][4].
Scientist's Insight: The extreme state-dependence (>700x) of the title compound confirms its VSD4-mediated mechanism of action. However, its high lipophilicity (ClogP 4.8) suggests it is best utilized as a potent in vitro tool compound for structural biology (e.g., Cryo-EM stabilization) or as a starting scaffold for lead optimization. In contrast, DS-1971a sacrificed some raw potency to optimize its ClogP (3.1), thereby achieving the oral bioavailability required for clinical efficacy[4].
Experimental Protocols: Self-Validating Systems
To ensure trustworthiness and reproducibility, the data presented above must be generated using rigorous, self-validating electrophysiological workflows. Below is the standardized protocol for evaluating state-dependent Nav1.7 inhibitors.
Objective: Isolate and quantify the binding affinity of the inhibitor to the inactivated state of hNav1.7 while ruling out non-specific membrane disruption.
Step 1: Cell Preparation & Intracellular Dialysis
Action: Culture HEK293 cells stably expressing hNav1.7. Use an intracellular recording solution containing 140 mM CsF (Cesium Fluoride) instead of standard KCl.
Causality: HEK293 cells lack endogenous voltage-gated sodium currents, providing a zero-noise background. Cesium blocks endogenous potassium channels to isolate the sodium current, while Fluoride facilitates rapid gigaseal formation and enhances channel stability during prolonged voltage protocols.
Step 2: Quality Control (The Self-Validating Gate)
Action: Establish whole-cell configuration. Monitor membrane resistance (Rm) and series resistance (Rs).
Validation Rule: Rm must be >1 GΩ and Rs must be <8 MΩ. If Rs fluctuates by >20% upon compound addition, the cell is automatically discarded.
Causality: Highly lipophilic compounds (like di-bromo sulfonamides) can act as detergents, destabilizing the lipid bilayer. This strict QC rule prevents false-positive "inhibition" caused by membrane degradation rather than true target engagement.
Step 3: The Dual-Pulse Voltage Protocol
Phase A (Resting State): Hold the cell at -120 mV for 10 seconds, followed by a 20 ms test pulse to 0 mV.
Rationale: At -120 mV, 100% of the channels are in the closed, resting state. Aryl sulfonamides bind poorly here.
Phase B (Inactivated State): Apply a conditioning prepulse to -20 mV for 8 seconds, followed by a 20 ms test pulse to 0 mV.
Rationale: The 8-second depolarization drives the channels into the slow-inactivated state, exposing the VSD4 binding pocket[1].
Causality: By calculating the IC₅₀ from Phase B and dividing it by the IC₅₀ from Phase A, we derive the State-Dependence Ratio . A ratio >100 confirms the compound is a true allosteric VSD4 modulator rather than a promiscuous pore blocker[2].
Step 4: Selectivity Counter-Screening
Action: Execute the exact same protocol on a parallel cell line expressing hNav1.5.
Causality: Nav1.5 is the primary sodium channel in cardiac tissue. Because the VSD4 sequence diverges significantly between Nav1.7 and Nav1.5, a >1000-fold selectivity window is required to ensure the compound will not induce cardiotoxicity (arrhythmias)[3].
References
Discovery of Aryl Sulfonamides as Isoform-Selective Inhibitors of NaV1.7 with Efficacy in Rodent Pain Models. ACS Medicinal Chemistry Letters.[Link][2]
Lidocaine Binding Enhances Inhibition of Nav1.7 Channels by the Sulfonamide PF-05089771. Molecular Pharmacology.[Link][1]
Discovery of aryl sulfonamide-selective Nav1.7 inhibitors with a highly hydrophobic ethanoanthracene core. Acta Pharmacologica Sinica.[Link][3]
Discovery of DS-1971a, a Potent, Selective NaV1.7 Inhibitor. Journal of Medicinal Chemistry.[Link][4]
A Senior Application Scientist's Guide to Cross-Referencing Experimental and Predicted Spectral Data
For researchers, scientists, and professionals in drug development, the accurate characterization of molecular structures is paramount. This guide provides an in-depth, technical comparison of experimental and predicted...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and professionals in drug development, the accurate characterization of molecular structures is paramount. This guide provides an in-depth, technical comparison of experimental and predicted spectral data, offering a robust framework for validating computational models and interpreting experimental results with a higher degree of confidence. We will delve into the causality behind experimental choices and computational methodologies, ensuring a self-validating system for your spectral analysis workflows.
The Symbiotic Relationship Between Experimental and Predicted Spectra
In the realm of molecular analysis, experimental spectroscopy provides a direct measurement of a molecule's properties, while computational spectroscopy offers a theoretical prediction of these properties.[1] The true power lies in their synergy. By cross-referencing these two data sources, researchers can:
Validate Predicted Models: Experimental data serves as the "ground truth" to assess the accuracy of computational models.[1][2]
Aid in Spectral Interpretation: Predicted spectra can help assign peaks in complex experimental spectra, leading to more confident structural elucidation.[1]
Refine Structural Hypotheses: Discrepancies between experimental and predicted data can highlight inaccuracies in a proposed molecular structure, guiding further investigation.
This guide will focus on three common spectroscopic techniques: Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.
I. Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Look at Chemical Shifts
NMR spectroscopy is a powerful tool for determining the structure of organic molecules.[3] Chemical shifts are a key parameter in NMR, providing information about the chemical environment of each nucleus.
Acquiring High-Quality Experimental ¹H NMR Data
Experimental Protocol: High-Resolution ¹H NMR
Sample Preparation:
Dissolve 5-10 mg of the purified compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O). The choice of solvent is critical as it can influence chemical shifts.
Filter the solution through a glass wool plug into a clean, high-quality NMR tube to remove any particulate matter.
Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate referencing of the chemical shift scale (δ = 0.00 ppm).
Instrument Setup and Data Acquisition:
Use a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion and resolution.
Lock the spectrometer to the deuterium signal of the solvent.
Shim the magnetic field to obtain a narrow and symmetrical peak shape for the solvent or TMS signal.
Acquire the ¹H NMR spectrum using a standard pulse sequence (e.g., a single 90° pulse). Key acquisition parameters to consider include:
Acquisition Time (at): Typically 2-4 seconds for good digital resolution.
Relaxation Delay (d1): At least 5 times the longest T₁ relaxation time of the protons in the molecule to ensure full relaxation and accurate integration. A value of 1-5 seconds is common for small molecules.
Number of Scans (ns): Sufficient to obtain a good signal-to-noise ratio (S/N > 100:1 for key signals).
Data Processing:
Apply a Fourier transform to the free induction decay (FID).
Phase the spectrum to obtain pure absorption peaks.
Apply a baseline correction to ensure a flat baseline.
Reference the spectrum to the internal standard (TMS at 0.00 ppm).
Integrate the signals to determine the relative number of protons.
Pick the peaks and report the chemical shifts (δ) in parts per million (ppm).
Predicting ¹H NMR Chemical Shifts: From Empirical to Quantum Mechanical Methods
A variety of computational methods are available for predicting NMR chemical shifts, each with its own balance of speed and accuracy.
Empirical and Database-Driven Methods: These methods, like those based on Hierarchical Organisation of Spherical Environments (HOSE) codes, are fast but generally less accurate, with mean absolute errors (MAEs) in the range of 0.2–0.3 ppm.[4]
Quantum Mechanics (QM) Calculations: Density Functional Theory (DFT) is a popular QM method that provides more accurate predictions, with root mean square errors (RMSEs) typically between 0.2–0.4 ppm for ¹H shifts.[4]
Machine Learning (ML) Approaches: ML models, particularly deep learning algorithms trained on large, high-quality experimental datasets, have emerged as a powerful tool, often outperforming other methods.[4][5] Some ML models can achieve MAEs of less than 0.10 ppm.[4][6]
Cross-Referencing Experimental and Predicted ¹H NMR Data: A Quantitative Comparison
A direct comparison of experimental and predicted chemical shifts allows for a quantitative assessment of the prediction method's accuracy.
Proton
Experimental δ (ppm)
Predicted δ (ppm) - DFT
Predicted δ (ppm) - ML
Δδ (Exp-DFT)
Δδ (Exp-ML)
H-1
7.28
7.35
7.29
-0.07
-0.01
H-2
6.89
6.95
6.90
-0.06
-0.01
H-3
3.85
3.92
3.86
-0.07
-0.01
H-4
1.25
1.30
1.26
-0.05
-0.01
Workflow for Cross-Referencing NMR Data
Caption: Workflow for cross-referencing experimental and predicted MS/MS data.
III. Infrared (IR) Spectroscopy: Probing Molecular Vibrations
Infrared spectroscopy is a valuable technique for identifying functional groups within a molecule by measuring its absorption of infrared radiation, which excites molecular vibrations.
Acquiring High-Quality Experimental IR Data
Proper sample preparation and background correction are crucial for obtaining a clean and interpretable IR spectrum.
Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR
Instrument Preparation:
Ensure the ATR crystal (e.g., diamond, germanium) is clean.
Collect a background spectrum of the empty ATR crystal. This is essential to subtract the absorbance of the crystal and the ambient atmosphere (e.g., CO₂, H₂O).
Sample Analysis:
Place a small amount of the solid or liquid sample directly onto the ATR crystal.
Apply pressure to ensure good contact between the sample and the crystal.
Collect the sample spectrum. The instrument will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance spectrum.
Data Processing:
Perform a baseline correction if necessary.
Identify and label the major absorption bands (in cm⁻¹).
Predicting IR Spectra: From Harmonic Approximations to Molecular Dynamics
Computational methods for predicting IR spectra can account for the complexities of molecular vibrations.
Harmonic Approximation: This is the standard approach, which calculates vibrational normal modes. [7]However, it neglects anharmonic effects, which can lead to deviations from the experimental spectrum.
[7]* Ab Initio Molecular Dynamics (AIMD): This more sophisticated technique simulates the motion of atoms over time, allowing for the extraction of IR spectra that include anharmonic effects.
[7]
Cross-Referencing Experimental and Predicted IR Data: A Comparison of Vibrational Frequencies
The comparison focuses on the positions (wavenumbers) and relative intensities of the absorption bands.
Experimental (cm⁻¹)
Experimental Intensity
Predicted (cm⁻¹) - Harmonic
Predicted (cm⁻¹) - AIMD
Vibrational Mode
3350
Strong, Broad
3450
3370
O-H stretch
2960
Strong
2980
2965
C-H stretch
1710
Strong
1730
1715
C=O stretch
1250
Medium
1260
1255
C-O stretch
Workflow for Cross-Referencing IR Data
Caption: Workflow for cross-referencing experimental and predicted IR data.
Statistical Methods for Spectral Comparison
Beyond visual inspection, several statistical methods can be employed for a more objective comparison of spectra.
[8]
Principal Component Analysis (PCA): A multivariate analysis technique that can be used to group similar spectra and identify outliers.
[8]* Spectral Angle Mapper (SAM): Calculates the correlation coefficient between two spectra, providing a measure of their similarity.
[8]* Cosine Similarity: Often used in proteomics to compare MS/MS spectra, this method calculates the cosine of the angle between two spectral vectors.
[9]
The choice of statistical method will depend on the specific goals of the analysis, such as comparing multiple samples or determining the significance of differences.
[8]
Conclusion: A Unified Approach to Structural Elucidation
The cross-referencing of experimental and predicted spectral data is an indispensable practice for any scientist engaged in molecular characterization. By integrating high-quality experimental data with increasingly accurate computational predictions, researchers can achieve a level of confidence in their structural assignments that would be unattainable with either approach alone. This guide has provided a framework for implementing this synergistic workflow across NMR, MS, and IR spectroscopy, emphasizing the importance of rigorous experimental technique, informed selection of computational methods, and quantitative comparison of the resulting data. As computational tools continue to evolve, the partnership between the experimentalist and the computational chemist will become even more critical in advancing the frontiers of drug discovery and development.
References
Full-Spectrum Prediction of Peptides Tandem Mass Spectra using Deep Neural Network. (n.d.). Google.
Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. (n.d.). Google.
Prediction of Peptide Fragment Ion Mass Spectra by Data Mining Techniques. (2014, August 5). Google.
What is the best way to compare two spectral data and how to quantify? (2013, August 26). ResearchGate. Retrieved from [Link]
Mass Spec Fragment Prediction Software | MS Fragmenter. (n.d.). ACD/Labs. Retrieved from [Link]
Accurate Prediction of NMR Chemical Shifts: Integrating DFT Calculations with Three-Dimensional Graph Neural Networks - PMC. (n.d.). NIH. Retrieved from [Link]
Highly Accurate Prediction of NMR Chemical Shifts from Low-Level Quantum Mechanics Calculations Using Machine Learning. (2024, March 12). eScholarship. Retrieved from [Link]
Prediction of Peptide Fragment Ion Mass Spectra by Data Mining Techniques | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]
Machine Learning and Chemometrics software. (n.d.). Ondalys. Retrieved from [Link]
Wiley Surface-to-Spectral Analysis. (n.d.). Wiley Science Solutions. Retrieved from [Link]
Highly Accurate Prediction of NMR Chemical Shifts from Low-Level Quantum Mechanics Calculations Using Machine Learning. (2024, February 8). ACS Publications. Retrieved from [Link]
FAIR Publishing Guidelines for Spectral Data and Chemical Structures. (2019, March 29). IUPAC | International Union of Pure and Applied Chemistry. Retrieved from [Link]
Software for spectral Analysis, Editing, and synthesis. (n.d.). SciSpace. Retrieved from [Link]
feranick/SpectralMachine: Machine learning software for rapid analysis of scientific spectra. (n.d.). GitHub. Retrieved from [Link]
Pep2Prob Benchmark: Predicting Fragment Ion Probability for MS 2 -based Proteomics. (2025, August 12). Google.
Quantitative Comparison of Experimental and Computed IR-Spectra Extracted from Ab Initio Molecular Dynamics. (2021, January 29). ACS Publications. Retrieved from [Link]
Computational spectroscopy for crystalline materials: from structure to properties. (2025, May 22). CrystEngComm (RSC Publishing) DOI:10.1039/D5CE00342C.
(PDF) Accurate Prediction of H NMR Chemical Shifts of Small Molecules Using Machine Learning. (2024, May 11). ResearchGate. Retrieved from [Link]
Statistical Framework for Identifying Differences in Similar Mass Spectra: Expanding Possibilities for Isomer Identification. (2023, April 17). eScholarship. Retrieved from [Link]
Statistical Framework for Identifying Differences in Similar Mass Spectra: Expanding Possibilities for Isomer Identification | Analytical Chemistry. (2023, April 17). ACS Publications. Retrieved from [Link]
Standard Operating Procedure: Disposal of 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide and Associated Waste
This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide. As a halogenated organic compound, this substance requires specific...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide. As a halogenated organic compound, this substance requires specific handling and disposal procedures to ensure laboratory safety and environmental protection. This document is intended for researchers, scientists, and drug development professionals who handle this or structurally similar chemicals. Adherence to these protocols is critical for compliance with federal and local regulations.
Hazard Assessment and Characterization
Effective disposal begins with a thorough understanding of the material's properties and associated hazards. 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide is a solid organic compound containing bromine and fluorine, classifying it as a halogenated organic compound .[1] This classification is the primary determinant for its disposal pathway.
While a specific, comprehensive Safety Data Sheet (SDS) for this exact molecule is not publicly available, data from structurally related benzenesulfonamides allows for an informed hazard assessment.
The presence of bromine and fluorine atoms means that upon incineration, highly corrosive and toxic gases can be produced.[9] Therefore, disposal must be conducted by facilities equipped with flue gas scrubbing technology.[10] Furthermore, many brominated organic compounds are noted for their environmental persistence and potential for bioaccumulation, underscoring the need for controlled destruction rather than landfill or sewer disposal.[11][12][13]
Regulatory Framework
In the United States, the disposal of laboratory chemical waste is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA) through its Laboratory Standard (29 CFR 1910.1450).[14][15]
Chemical Hygiene Plan (CHP): Every laboratory is required to have a written CHP detailing the specific procedures for handling and disposing of hazardous chemicals.[16][17] This document serves as a supplement to your institution's CHP.
Waste Generator Responsibility: The individual or laboratory generating the waste is legally responsible for its proper characterization, segregation, and handling from "cradle-to-grave".
Waste Stream Segregation: The Critical First Step
Proper segregation is the most important step in managing chemical waste to ensure safety and control disposal costs. Mixing halogenated compounds with non-halogenated solvents contaminates the entire waste stream, forcing it all to be treated via the more expensive and complex halogenated disposal process.[1]
The following decision tree illustrates the correct segregation logic for waste containing 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide.
Waste Segregation Decision Flowchart
Causality: Any quantity of a halogenated compound renders the entire solution as halogenated waste.[1] Even if dissolved in a non-halogenated solvent like acetone or ethanol, the presence of 4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide dictates that the entire volume must be collected in the Liquid Halogenated Organic Waste container.
Procedural Protocol for Disposal
Follow these steps meticulously to ensure safe handling and compliant disposal.
Personal Protective Equipment (PPE)
Before handling the chemical or its waste, ensure you are wearing the appropriate PPE.
Eye Protection: Wear tightly fitting safety goggles with side-shields.[10]
Hand Protection: Use chemically impermeable gloves (e.g., nitrile). Gloves must be inspected before use and changed if contamination occurs.[10]
Body Protection: Wear a standard laboratory coat.
Waste Container Selection and Labeling
Container Type: Use only UN-approved, leak-proof containers with a secure screw-top cap, typically provided by your institution's Environmental Health & Safety (EHS) department.[1] The container must be compatible with the chemical waste.
Labeling:
Obtain a "Hazardous Waste" label from your EHS office.
Affix the label to the container before adding any waste.[18]
Clearly write the full chemical name: "4-Bromo-N-(3-bromophenyl)-2-fluorobenzenesulfonamide" and any solvents present. Do not use abbreviations or chemical formulas.[18]
Indicate the associated hazards (Irritant).
Waste Collection and Accumulation
Location: All hazardous waste must be collected and stored in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[19][20]
Procedure:
Add waste to the correctly labeled container. Use a funnel to prevent spills on the exterior of the container.[21]
Securely close the container cap immediately after adding waste. Containers must remain closed at all times unless waste is actively being added.[18]
Do not fill containers beyond 90% capacity to allow for expansion.[21]
Store the waste container in a secondary containment bin to mitigate leaks or spills.
Arranging for Final Disposal
Once the waste container is full (or waste is no longer being generated), contact your institution's EHS department to schedule a waste pickup.
EHS will transport the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF) for final destruction, typically via high-temperature incineration.[22]
Ensure all required paperwork, such as a hazardous waste manifest, is completed as directed by your EHS office. This documentation tracks the waste from the generator to its final disposal site.[20][22]
Spill and Emergency Procedures
In the event of a small spill of the solid material:
Ensure adequate ventilation and restrict access to the area.[10]
Wearing appropriate PPE, gently sweep up the solid material and place it into a designated hazardous waste container. Avoid creating dust.[4][10]
Clean the spill area with a suitable solvent and collect the cleaning materials (e.g., paper towels, absorbent pads) as solid halogenated hazardous waste.
For large spills, evacuate the area and contact your institution's emergency response team or EHS office immediately.
Disposal of Empty Containers
The original product container is not considered empty until it has been properly decontaminated.
Triple rinse the container with a suitable solvent (e.g., acetone).[19]
Crucially, the rinsate from this process must be collected and disposed of as liquid halogenated hazardous waste. [19] Do not discharge the rinsate to the sewer system.[10]
After triple rinsing and air-drying in a ventilated area (such as a chemical fume hood), completely deface the original label with a permanent marker.[19]
Dispose of the decontaminated container as instructed by your institution's EHS office, which may allow for disposal as regular laboratory glass waste.[19]
By adhering to this comprehensive disposal plan, you ensure the safety of yourself and your colleagues, maintain regulatory compliance, and minimize environmental impact.
References
Vertex AI Search. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations.
